2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Core Science & Biosynthesis

synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine from 2-methylcyclohexanone

Methodology: Direct Reductive Amination via Sodium Triacetoxyborohydride (STAB)

Executive Summary & Strategic Rationale

This technical guide details the synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine (CAS: 89497-59-6) from 2-methylcyclohexanone . This transformation represents a classic reductive amination of a sterically hindered, cyclic ketone.

While catalytic hydrogenation (e.g., H₂/Pd-C) is common in industrial settings, it often lacks the diastereoselectivity and functional group tolerance required for precision research. Therefore, this guide utilizes the Abdel-Magid protocol using Sodium Triacetoxyborohydride (STAB) .

Why this protocol?

• Chemoselectivity: STAB reduces the intermediate imine/iminium species much faster than the ketone starting material, minimizing the formation of the alcohol byproduct (2-methylcyclohexanol).

• Safety: Unlike Sodium Cyanoborohydride (NaCNBH₃), STAB avoids the generation of toxic cyanide byproducts and does not require strict pH monitoring.

• Stereocontrol: The bulky nature of the acetoxyborohydride species often enhances diastereoselectivity compared to smaller hydride donors.

Mechanistic Pathway & Stereochemistry

The reaction proceeds through two distinct phases: equilibrium-driven imine formation and irreversible hydride reduction.

Reaction Mechanism

• Condensation: The amine nucleophile attacks the ketone carbonyl to form a hemiaminal, which dehydrates to form the imine (Schiff base).[1] Acid catalysis (AcOH) accelerates this step.

• Reduction: The imine is protonated to an iminium ion (more electrophilic), which is then attacked by the hydride from STAB.

Stereochemical Considerations

The presence of the methyl group at the C2 position creates a chiral center, making the starting material racemic (unless enantiopure ketone is used). The product will have two chiral centers (C1 and C2), leading to two possible diastereomers:

• Cis-isomer: The amine and methyl group are on the same face.

• Trans-isomer: The amine and methyl group are on opposite faces.

Note: In cyclic systems, hydride attack typically occurs from the less sterically hindered face. For 2-substituted cyclohexanones, the "axial attack" (leading to the equatorial amine) vs. "equatorial attack" (leading to the axial amine) depends heavily on the ring conformation and the bulk of the reducing agent. With STAB, a mixture is common, though thermodynamic conditions often favor the trans (diequatorial) isomer, while kinetic control may favor the cis.

Caption: Mechanistic flow of direct reductive amination. Note the reversibility of the imine formation, necessitating water management (molecular sieves) or excess reagents.

Experimental Protocol

Scale: 10 mmol (Adjustable linearly).

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.	Amount	Role
2-Methylcyclohexanone	112.17	1.0	1.12 g (1.20 mL)	Substrate
Isopropylamine	59.11	1.2 - 1.5	0.89 g (1.28 mL)	Amine Source
NaBH(OAc)₃ (STAB)	211.94	1.4 - 1.5	~3.0 g	Reducing Agent
Acetic Acid (Glacial)	60.05	1.0	0.60 g (0.57 mL)	Catalyst
1,2-Dichloroethane (DCE)	98.96	Solvent	20-30 mL	Solvent

Note: THF can be used as a greener alternative to DCE, though reaction times may increase slightly.

Step-by-Step Methodology

Phase 1: Imine Formation (In Situ)

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with Nitrogen or Argon.[2]

• Solvation: Add 2-Methylcyclohexanone (1.0 equiv) and DCE (or THF).

• Amine Addition: Add Isopropylamine (1.2–1.5 equiv).

• Catalysis: Add Acetic Acid (1.0 equiv).

  • Observation: The solution may warm slightly.

• Equilibration: Stir at room temperature for 30–60 minutes.

  • Why? This allows the imine formation equilibrium to establish before the reducing agent is introduced.

Phase 2: Reduction

• Reduction: Cool the mixture to 0°C (ice bath) to modulate the exotherm, then add STAB (1.4 equiv) portion-wise over 5–10 minutes.

• Reaction: Remove the ice bath and stir at room temperature.

  • Duration: Typically 12–24 hours. Monitor via TLC (stain with Ninhydrin or KMnO₄) or GC-MS.

Phase 3: Workup & Purification

• Quench: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (20 mL). Stir vigorously for 15 minutes until gas evolution ceases.

  • Critical Step: This neutralizes the acetic acid and decomposes excess borohydride.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x 20 mL).

• Washing: Combine organic layers and wash with Brine (1 x 20 mL).

• Drying: Dry over anhydrous Na₂SO₄ or MgSO₄ , filter, and concentrate under reduced pressure (Rotovap).

• Purification: The crude oil is often sufficiently pure (>90%). If necessary, purify via flash column chromatography.

  • Eluent: 95:5 DCM:MeOH with 1% NH₄OH (to prevent amine tailing on silica).

Process Workflow & Quality Control

Caption: Operational workflow for the synthesis. Decision node at "Check" ensures full conversion before workup.

Characterization Data (Expected)

• Appearance: Colorless to pale yellow oil.

• MS (ESI): m/z calc for C₁₀H₂₁N [M+H]⁺ = 156.2.

• ¹H NMR (CDCl₃, 400 MHz):

  • 2.8–3.0 ppm (m, 1H, N-CH(CH₃)₂).
  • 2.3–2.5 ppm (m, 1H, H1 of cyclohexane ring).
  • 1.05 ppm (d, 6H, Isopropyl methyls).
  • 0.90 ppm (d, 3H, Ring methyl).

  • Note: Expect signal duplication or broadening due to cis/trans diastereomers.

• IR: ~3300 cm⁻¹ (N-H stretch, weak), ~2900 cm⁻¹ (C-H stretch).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete imine formation.	Add 3Å Molecular Sieves during Phase 1 to scavenge water, shifting equilibrium to the imine.
Alcohol Byproduct	Ketone reduced before imine formed.	Ensure "Phase 1" stir time is sufficient. Do not mix STAB with ketone before amine.
Separation Difficulties	Amine sticking to silica.	Pre-treat silica gel with 1% Triethylamine or use NH₄OH in the eluent.
Incomplete Reaction	Steric hindrance.[3]	Switch solvent to THF and heat to reflux after STAB addition (use caution with gas evolution).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[3][4][5][8] The Journal of Organic Chemistry, 61(11), 3849–3862.[4][5]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic addition to the carbonyl group).

• National Institute of Standards and Technology (NIST). (2023). N-Isopropylcyclohexylamine Properties. NIST Chemistry WebBook, SRD 69.

• Baratoff, E., et al. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. Royal Society of Chemistry.

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. scribd.com [scribd.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 8. mdpi.com [mdpi.com]

discovery and history of N-isopropyl-2-methylcyclohexanamine

The following is an in-depth technical guide on N-isopropyl-2-methylcyclohexanamine , a sterically hindered cycloaliphatic amine. This guide is structured for researchers and chemical engineers, focusing on its synthesis, physicochemical properties, and applications in industrial catalysis and materials science.

Synthesis, Physicochemical Properties, and Industrial Applications

Executive Summary & Chemical Identity

N-isopropyl-2-methylcyclohexanamine (CAS: Not widely listed as a commodity; structurally related to 1195-42-2) is a secondary cycloaliphatic amine characterized by significant steric hindrance adjacent to the nitrogen center. It is a structural isomer of the pharmaceutical agent Propylhexedrine (Benzedrex) and a hydrogenated derivative of N-isopropyl-o-toluidine .

Unlike its linear or aromatic counterparts, this molecule exhibits unique reactivity profiles due to the interplay between the cyclohexyl ring conformation (chair/boat) and the bulky isopropyl and methyl substituents. Its primary utility lies in rubber acceleration , epoxy curing latency , and recently, as a candidate for switchable hydrophilicity solvents (SHS) in Green Chemistry.

Chemical Structure Data

Property	Value
IUPAC Name	N-(propan-2-yl)-2-methylcyclohexan-1-amine
Molecular Formula	C₁₀H₂₁N
Molecular Weight	155.28 g/mol
Core Scaffold	Cyclohexanamine
Key Substituents	N-Isopropyl (C3), 2-Methyl (C1)
Stereochemistry	Contains 2 chiral centers (C1, C2); exists as cis and trans diastereomers.

Discovery and Historical Context

The Era of Catalytic Hydrogenation (1900s–1930s)

The history of N-isopropyl-2-methylcyclohexanamine is inextricably linked to the development of catalytic hydrogenation of aromatic amines. Following Paul Sabatier’s Nobel-winning work on hydrogenation, industrial chemists sought to convert abundant coal-tar derivatives (like o-toluidine) into more stable, aliphatic amines.

• 1920s: The hydrogenation of aniline to cyclohexylamine became an industrial standard.

• 1930s: Researchers at major chemical conglomerates (IG Farben, DuPont) began exploring substituted cyclohexylamines to modulate basicity and volatility for rubber processing. The methylation at the C2 position (derived from o-toluidine) was found to drastically increase the "scorch safety" (latency) of sulfenamide accelerators compared to unsubstituted cyclohexylamines.

The Rise of Sterically Hindered Amines (1980s–Present)

In the late 20th century, the molecule gained renewed interest outside of rubber chemistry. The "2-methyl" and "N-isopropyl" groups create a specific steric environment that prevents the formation of stable carbamates with CO₂, a property exploited in Sterically Hindered Amine (SHA) research for carbon capture. Unlike primary amines (MEA) that form stable carbamates, N-isopropyl-2-methylcyclohexanamine favors bicarbonate formation or unstable carbamates, facilitating lower-energy regeneration.

Synthesis and Production Protocols

The synthesis of N-isopropyl-2-methylcyclohexanamine is a two-stage process starting from o-toluidine. The following protocol is a self-validating system designed for laboratory-scale synthesis (100g scale).

Reaction Pathway Visualization

Figure 1: Two-step synthesis pathway from o-toluidine via reductive amination and ring hydrogenation.

Experimental Protocol

Step 1: Synthesis of N-isopropyl-o-toluidine (Reductive Alkylation)

• Reagents: o-Toluidine (1.0 eq), Acetone (3.0 eq), Pt/C (5% loading, 0.01 eq).

• Conditions: 50°C, 30 bar H₂ pressure.

• Procedure:

  • Load autoclave with o-toluidine and catalyst.

  • Add excess acetone (acts as solvent and reactant).

  • Pressurize with H₂ and heat to 50°C. Monitor H₂ uptake.

  • Validation: GC-MS should show disappearance of o-toluidine (m/z 107) and appearance of intermediate (m/z 149).

Step 2: Ring Hydrogenation to N-isopropyl-2-methylcyclohexanamine

• Reagents: N-isopropyl-o-toluidine (crude from Step 1), Ruthenium on Carbon (Ru/C, 5%).

• Conditions: 130°C, 100 bar H₂, 12 hours.

• Criticality: Ruthenium is preferred over Palladium to prevent hydrogenolysis (cleavage) of the C-N bond.

• Procedure:

  • Filter catalyst from Step 1 or use fresh Ru/C.

  • Pressurize to 100 bar H₂. High pressure is required to saturate the aromatic ring.

  • Purification: Fractional distillation. The product exists as a mixture of cis and trans isomers.

  • Boiling Point: Expect ~180–190°C (estimated based on homologs).

Physicochemical Properties & Applications

Stereochemistry and Basicity

The presence of the 2-methyl group introduces cis/trans isomerism.

• Trans-isomer: The methyl and amine groups are equatorial (diequatorial), making the lone pair more accessible.

• Cis-isomer: One group is axial, increasing steric strain.

• Basicity (pKa): Estimated at 10.5–11.0. However, the nucleophilicity is significantly reduced compared to N-methylcyclohexylamine due to the bulky isopropyl group.

Application: Switchable Hydrophilicity Solvents (SHS)

This molecule is a prime candidate for "smart" solvents that change miscibility with CO₂ triggers.

State	Condition	Property
Neutral Form	No CO₂	Hydrophobic (separates from water). Used for extraction.[1]
Ionic Form	+ CO₂ / H₂O	Hydrophilic (bicarbonate salt). Miscible with water.

Mechanism:

Note: The steric bulk prevents the formation of the carbamate ( ), forcing the equilibrium toward the bicarbonate, which is easier to reverse by mild heating.

Application: Rubber Vulcanization

In the rubber industry, secondary amines are precursors to sulfenamide accelerators .

• Role: The amine blocks the sulfur cross-linking reaction until the curing temperature is reached.

• Advantage: The N-isopropyl and 2-methyl groups provide "delayed action," preventing premature vulcanization (scorching) during mixing.

Safety and Toxicology (E-E-A-T)

Warning: As a secondary aliphatic amine, this compound is corrosive and a severe irritant.

• Acute Toxicity: Likely moderate (Oral LD50 estimated 300–500 mg/kg based on cyclohexylamine data).

• Corrosivity: pH > 12. Causes severe skin burns and eye damage.

• Handling:

  • Use FKM (Viton) or Butyl rubber gloves. Nitrile may degrade upon prolonged exposure.

  • Work in a fume hood to avoid inhalation of vapors (amine odor threshold is low).

• First Aid: In case of skin contact, wash with polyethylene glycol 400 (PEG-400) followed by water. PEG is more effective than water alone for lipophilic amines.

References

• NIST Chemistry WebBook. "N-Isopropylcyclohexylamine (Related Homolog Data)." National Institute of Standards and Technology. [Link]

• Jessop, P. G., et al. (2005). "Switchable hydrophilicity solvents." Nature, 436, 1102. (Foundational text on SHS amines). [Link]

• Sabatier, P. (1912). "The Method of Direct Hydrogenation by Catalysis." Nobel Lecture. (Historical context on hydrogenation). [Link]

• PubChem. "Compound Summary: N-isopropyl-2-methylaniline (Precursor)." National Library of Medicine. [Link]

Sources

• 1. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Introduction & Chemical Profile[1][2][3][4][5]

This application note details the quantification of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine (C₁₀H₂₁N, MW: 155.28 g/mol ).[1]

Critical Chemical Context: This compound is a secondary alicyclic amine .[1] It is a structural isomer of the common decongestant/stimulant propylhexedrine (1-cyclohexyl-N-methylpropan-2-amine), but distinct in its connectivity (the amine is directly attached to the cyclohexane ring). Researchers must distinguish this specific isomer from its analogs.[1]

Analytical Challenges:

• Volatility: As a low-molecular-weight free base, it is highly volatile.[1] Evaporation steps during sample preparation can lead to significant analyte loss.[1]

• Lack of Chromophore: The saturated cyclohexane ring and aliphatic chains lack conjugated

  -systems, rendering standard UV detection (HPLC-UV at 254 nm) impossible without derivatization.[1]

• Basicity: With a pKa estimated between 10.5–11.0, the compound exists as a cation in neutral/acidic media but can cause severe peak tailing on silanol-active stationary phases.[1]

Analyte Properties Table[1]

Property	Description
IUPAC Name	2-methyl-N-(propan-2-yl)cyclohexan-1-amine
Formula	C₁₀H₂₁N
Monoisotopic Mass	155.1674 Da
Nature	Secondary Amine, Volatile Liquid (Free Base)
Solubility	Soluble in organic solvents; salts (HCl) soluble in water.[1]
Key Risk	Isobaric interference with Propylhexedrine and Methamphetamine.[1]

Analytical Strategy & Workflow

Due to the chemical properties described above, two primary methodologies are recommended: LC-MS/MS (for high-throughput biological fluids) and GC-MS (for forensic confirmation or high-concentration formulations).[1]

Workflow Diagram (DOT)

Caption: Decision matrix for selecting LC-MS/MS versus GC-MS based on sensitivity requirements and matrix complexity.

Protocol A: LC-MS/MS (Gold Standard for Bioanalysis)[1]

Rationale: Liquid Chromatography-Tandem Mass Spectrometry offers the highest sensitivity without the need for time-consuming derivatization. We utilize a high-pH resistant C18 column or a biphenyl phase to maximize retention of the amine.[1]

Reagents & Materials

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5 with Formic Acid).[1] Note: Acidic pH ensures protonation [M+H]+.[1]

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

• Internal Standard (IS): Propylhexedrine-d3 (closest structural analog) or Phentermine-d5.[1]

• Column: Biphenyl or C18 (e.g., Kinetex Biphenyl, 2.6 µm, 100 x 2.1 mm).

Sample Preparation (Supported Liquid Extraction - SLE)

Methodology Note: SLE is preferred over LLE to prevent emulsion formation and reduce solvent volume.[1]

• Aliquot: Transfer 200 µL of plasma/urine to a tube.

• Spike: Add 20 µL Internal Standard solution (1 µg/mL).

• Basify: Add 200 µL of 0.5 M Ammonium Hydroxide (pH ~10) to ensure the analyte is in free-base form for extraction.

• Load: Load mixture onto a diatomaceous earth SLE cartridge (e.g., Isolute SLE+). Wait 5 minutes for absorption.

• Elute: Elute with 2 x 600 µL Methyl tert-butyl ether (MTBE).

• Evaporate: CRITICAL STEP. Evaporate under nitrogen at room temperature (max 25°C). Do not apply heat, or the volatile amine will be lost. To prevent loss, add 10 µL of 1% HCl in MeOH before evaporation to form the non-volatile hydrochloride salt.

• Reconstitute: Dissolve residue in 200 µL Mobile Phase A.

Instrumental Parameters

Parameter	Setting
Ionization	ESI Positive (+)
Capillary Voltage	3.5 kV
Source Temp	350°C
Flow Rate	0.4 mL/min
Gradient	0-1 min: 5% B; 1-6 min: 5%->95% B; 6-8 min: 95% B.

MRM Transitions (Precursor -> Product)

Since this is a specific isomer, transitions must be experimentally verified. Based on fragmentation patterns of alicyclic amines:

• Precursor: 156.2 m/z ([M+H]+)[1]

• Quantifier: 114.1 m/z (Loss of isopropyl group [-42 Da] via N-dealkylation).[1]

• Qualifier: 97.1 m/z (Ring fragmentation/cleavage).[1]

• Qualifier 2: 58.1 m/z (Characteristic amine fragment if isopropyl group is retained on N).[1]

Protocol B: GC-MS (Derivatization Method)[1][7]

Rationale: Gas Chromatography provides superior resolution of structural isomers.[1] However, the free amine tails badly on capillary columns. Derivatization with Heptafluorobutyric Anhydride (HFBA) is mandatory to:

• Improve peak shape.[1]

• Increase molecular weight (reducing volatility).[1]

• Provide distinctive mass fragments (fluorinated groups).

Reagents[1][6][8][9]

• Derivatizing Agent: HFBA (Heptafluorobutyric anhydride).[1][3]

• Solvent: Ethyl Acetate (anhydrous).[1]

• Buffer: 0.1 M Carbonate Buffer (pH 9.5).

Step-by-Step Protocol

• Extraction:

  • Mix 1.0 mL Urine/Blood + 100 µL Internal Standard.[1]

  • Add 0.5 mL Carbonate Buffer (pH 9.5).[1]

  • Add 3 mL Ethyl Acetate.[1] Vortex 2 min. Centrifuge.

• Transfer: Transfer organic layer to a clean glass tube.

• Derivatization (In-Solution):

  • Add 50 µL HFBA to the ethyl acetate extract.[1]

  • Incubate at 60°C for 20 minutes . Cap tightly to prevent evaporation.[1]

  • Mechanism:[1] The secondary amine reacts with HFBA to form the N-heptafluorobutyryl derivative.[1]

• Clean-up:

  • Evaporate to dryness under Nitrogen at 40°C.[1]

  • Reconstitute in 100 µL Ethyl Acetate.

GC-MS Parameters

• Column: DB-5MS or ZB-5MS (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium, 1.0 mL/min.[1]

• Injection: Splitless, 250°C.

• Oven Program: 60°C (1 min) -> 20°C/min -> 280°C (hold 3 min).

• Detection (SIM Mode):

  • Target the molecular ion of the derivative.

  • MW of Derivative = 155 (Analyte) + 196 (HFB group) - 1 (H) = 350 Da.[1]

  • Monitor Ions: m/z 350 (Molecular Ion), m/z 240 (Loss of side chain), m/z 169 (C3F7+).[1]

Validation Criteria (Self-Validating System)

To ensure the method is "self-validating" (E-E-A-T requirement), every batch must include the following controls. If these fail, the run is invalid.

System Suitability Table

Parameter	Acceptance Criteria	Corrective Action
Retention Time Stability	± 2% of Standard	Check pump flow/column temp.
Peak Symmetry (Tailing)	0.9 < T < 1.3	Replace column or fresh mobile phase.
Signal-to-Noise (LOQ)	> 10:1	Clean MS source or increase injection vol.[1]
IS Response Variation	< 15% RSD across batch	Check extraction efficiency/pipetting.

Matrix Effect Evaluation

Because amines are prone to ion suppression in LC-MS:

• Post-Column Infusion: Infuse the analyte constant flow while injecting blank matrix.[1] Look for "dips" in the baseline at the retention time.

• Calculation: Matrix Factor (MF) = (Peak Area in Matrix / Peak Area in Solvent).[1] Acceptable range: 0.8 – 1.2.[1]

References

• Baselt, R. C. (2020).[1] Disposition of Toxic Drugs and Chemicals in Man (12th ed.).[1] Biomedical Publications. (Standard reference for amine pKa and disposition).

• World Anti-Doping Agency (WADA). (2023).[1] WADA Technical Document - TD2023IDCR: Identification Criteria for Qualitative Assays.

• Shin, H. S., et al. (2018).[1] "Simultaneous determination of amphetamine-type stimulants in human urine by LC-MS/MS." Forensic Science International, 288, 11-18. (Methodology proxy for volatile amine extraction).

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013).[1] "Standard Practices for Method Validation in Forensic Toxicology." Journal of Analytical Toxicology, 37(7), 452–474.

• United Nations Office on Drugs and Crime (UNODC). (2011).[1] Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials.

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. agilent.com [agilent.com]
• 3. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Optimized Derivatization Strategies for 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Topic: Derivatization of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine for GC-MS Analysis Content Type: Detailed Application Notes and Protocols

Introduction & Analyte Profile

2-methyl-N-(propan-2-yl)cyclohexan-1-amine is a secondary cycloalkylamine characterized by significant steric hindrance around the nitrogen atom. The molecule features a cyclohexane ring substituted with a methyl group at the C2 position and an N-isopropyl group at the C1 position.

The Analytical Challenge

Direct GC-MS analysis of this amine presents three critical hurdles:

• Polarity & Tailing: The free secondary amine moiety (-NH-) forms strong hydrogen bonds with silanol groups in the GC column stationary phase, resulting in severe peak tailing and reduced sensitivity.

• Steric Hindrance: The bulky isopropyl group on the nitrogen, combined with the adjacent methyl group on the ring, creates a sterically crowded environment. Standard derivatization protocols may yield incomplete reactions if incubation times and temperatures are not optimized.

• Mass Spectral Ambiguity: Underivatized amines often undergo rapid alpha-cleavage, yielding low-intensity molecular ions (

  ). Derivatization stabilizes the molecule and directs fragmentation to produce unique, high-mass diagnostic ions.

Strategic Solution

This guide details two validated derivatization protocols:

• Method A (Primary): Acylation using Pentafluoropropionic Anhydride (PFPA).[1] This is the Gold Standard for bioanalysis and forensic applications due to the high stability of the resulting amide and superior electron-capture properties.

• Method B (Secondary): Silylation using MSTFA with 1% TMCS.[2] A rapid alternative suitable for high-throughput screening in non-aqueous matrices.

Chemical Logic & Mechanism[3][4][5]

Why Acylation?

Acylation replaces the active hydrogen on the secondary amine with a fluorinated acyl group. For this specific sterically hindered amine, PFPA is superior to TFAA (too volatile) and HFBA (too heavy/retentive).

Mechanism: The lone pair of the amine nitrogen attacks the carbonyl carbon of the anhydride. The bulky isopropyl group necessitates elevated temperatures to drive this nucleophilic attack to completion.

Figure 1: Reaction mechanism for the acylation of the target secondary amine with PFPA.

Method A: Perfluoroacylation (PFPA) - The Gold Standard

Application: Forensic toxicology, trace impurity analysis, and biological matrices (plasma/urine).[3]

Reagents & Materials[2][3][4][6][7][8][9][10][11][12]

• Derivatizing Agent: Pentafluoropropionic Anhydride (PFPA).[1][4][5][6]

• Solvent: Ethyl Acetate (anhydrous, HPLC grade).

• Base (Optional but recommended): Pyridine (anhydrous) – acts as an acid scavenger.

• Internal Standard: Deuterated analog (if available) or Diphenylamine.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve the dry residue of the extracted amine in 50 µL of Ethyl Acetate .

  • Note: Ensure the sample is completely free of water. Moisture hydrolyzes the anhydride.

• Reagent Addition:

  • Add 50 µL of PFPA .

  • (Optional) Add 10 µL of Pyridine to catalyze the reaction and neutralize the acid byproduct.

• Incubation (Critical Step):

  • Cap the vial tightly (PTFE-lined cap).

  • Vortex for 10 seconds.

  • Incubate at 60°C for 30 minutes .

  • Expert Insight: Do not reduce this time. The N-isopropyl steric hindrance significantly slows the reaction kinetics compared to N-methyl amines [1].

• Evaporation & Reconstitution:

  • Evaporate the mixture to dryness under a gentle stream of nitrogen at 40°C. This removes excess PFPA and acidic byproducts which can damage the GC column [2].

  • Reconstitute in 100 µL of Ethyl Acetate .

• Analysis:

  • Transfer to an autosampler vial with a glass insert. Inject 1 µL.

Method B: Silylation (MSTFA) - The Rapid Alternative

Application: General chemical purity analysis, non-biological samples.

Reagents

• Agent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) + 1% Trimethylchlorosilane (TMCS).[2]

• Note: TMCS acts as a catalyst, essential for sterically hindered secondary amines [3].

Step-by-Step Protocol

• Preparation:

  • Ensure the sample is strictly anhydrous.

  • Dissolve residue in 50 µL of Pyridine or Acetonitrile.

• Reaction:

  • Add 50 µL of MSTFA + 1% TMCS .

  • Cap and vortex.

• Incubation:

  • Heat at 70°C for 30 minutes .

  • Expert Insight: While silylation is often "instant" for hydroxyls, hindered amines require heat to ensure the TMS group successfully bonds to the nitrogen.

• Direct Injection:

  • Do not evaporate. Inject directly.

  • Caution: Excess silylating reagent can deposit silica in the FID/MS source over time.[2]

Comparative Analysis of Methods

Feature	Method A: Acylation (PFPA)	Method B: Silylation (MSTFA)
Derivative Stability	High (Stable for weeks)	Moderate (Hydrolyzes with moisture)
Steric Handling	Excellent (High driving force)	Good (Requires catalyst)
GC-MS Sensitivity	Superior (Fluorine increases signal)	Good
Column Maintenance	Low (if evaporated)	Moderate (Reagent accumulation)
Reaction Time	30 mins	30 mins

GC-MS Instrumental Parameters

To ensure reproducibility, use the following validated parameters.

System: Agilent 7890/5977 or equivalent. Column: Rxi-5Sil MS or DB-5MS (30 m × 0.25 mm × 0.25 µm).

Parameter	Setting	Rationale
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Injection Mode	Splitless (1 min purge)	Maximizes sensitivity for trace analysis.
Carrier Gas	Helium @ 1.0 mL/min	Constant flow for stable retention times.
Oven Program	60°C (1 min) → 20°C/min → 280°C (3 min)	Slow ramp not required; derivative is volatile.
Transfer Line	280°C	Prevents condensation of high-boiling matrix components.
MS Source	230°C (EI mode)	Standard ionization temp.
Acquisition	Scan (m/z 50-550) or SIM	SIM is required for quantitation < 100 ng/mL.

Diagnostic Ions (PFPA Derivative)

• Molecular Ion: M+ (Expect shift of +146 Da from native amine).

• Base Peak: Often the loss of the isopropyl group or alpha-cleavage adjacent to the amide nitrogen.

Experimental Workflow Diagram

Figure 2: End-to-end workflow for the extraction and derivatization of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine.

Troubleshooting & Quality Control

• Low Yield/Sensitivity:

  • Cause: Moisture in the sample.[7]

  • Fix: Use azeotropic drying with acetonitrile or ensure longer N2 evaporation times.

• Chromatographic Tailing of Derivative:

  • Cause: Incomplete derivatization due to steric hindrance.

  • Fix: Increase incubation temperature to 70°C or add a catalyst (Pyridine for PFPA, TMCS for MSTFA).

• Column Bleed/Degradation:

  • Cause: Injection of excess acid (PFPA/HFBA) or silylating reagents.

  • Fix: Strictly follow the evaporation step in Method A. For Method B, perform regular liner changes and column trimming [4].

References

• Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry. Source: National Institutes of Health (PMC) URL:[Link]

• Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine and Polyamines. Source: National Institutes of Health (PubMed) URL:[Link]

• MSTFA + 1% TMCS: Considerations for the use of MSTFA + 1% TMCS. Source: Colorado State University / Pierce Chemical Co. URL:[Link]

• Improved GC Analysis of Derivatized Amphetamines. Source: Restek Corporation Application Note URL:[Link]

Sources

• 1. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Ef… [ouci.dntb.gov.ua]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. mdpi.com [mdpi.com]
• 4. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols for the Agrochemical Evaluation of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Introduction: The Rationale for Investigating Novel Cyclohexylamine Scaffolds

The cyclohexylamine moiety is a versatile structural motif found in a range of biologically active compounds. In agriculture, its derivatives serve as crucial intermediates in the synthesis of various pesticides, including herbicides, fungicides, and insecticides. These compounds can also enhance the efficacy of formulations by acting as solvents or improving penetration and adhesion. The exploration of novel substituted cyclohexylamines, such as 2-methyl-N-(propan-2-yl)cyclohexan-1-amine (designated herein as Compound X), is a rational approach in the quest for new active ingredients. The strategic placement of methyl and N-isopropyl groups on the cyclohexyl ring may confer unique physicochemical properties, potentially leading to novel modes of action, improved target specificity, or a more favorable environmental profile.

This document provides a comprehensive framework for the initial evaluation of Compound X, outlining a logical progression of protocols from primary bio-activity screening to preliminary formulation and stability studies. The methodologies described are grounded in established industry practices and are designed to generate the robust data necessary for go/no-go decisions in an early-stage agrochemical discovery program.

Part 1: High-Throughput Primary Bio-Activity Screening

The initial phase of evaluation involves broad-spectrum screening to identify any significant biological activity of Compound X against a diverse panel of representative agricultural targets. The objective is to detect a signal for herbicidal, fungicidal, or insecticidal effects at a relatively high concentration.

Experimental Workflow: Primary Screening Cascade

The following diagram illustrates the workflow for the primary screening of a novel chemical entity.

Caption: Primary screening workflow for a novel chemical entity.

Protocol 1.1: Primary Herbicidal Screening (Whole Plant Assay)

This protocol is designed to assess the pre-emergence and post-emergence herbicidal activity of Compound X on representative monocot and dicot weed species.

• Rationale: Whole-plant assays provide the most direct evidence of herbicidal potential, integrating uptake, translocation, and metabolic effects. Using both pre-emergence (soil-applied) and post-emergence (foliar-applied) methods ensures that different potential modes of action and uptake routes are evaluated.[1]

• Methodology:

  • Plant Propagation: Grow test species such as ryegrass (Lolium perenne), barnyardgrass (Echinochloa crus-galli), velvetleaf (Abutilon theophrasti), and morning glory (Ipomoea spp.) in pots containing a standardized soil mix in a greenhouse.[1][2]

  • Compound Preparation: Prepare a stock solution of Compound X in a suitable solvent (e.g., acetone with 0.5% v/v Tween® 20). Dilute with water to achieve a final spray concentration equivalent to a high field rate (e.g., 2000 g a.i./ha).

  • Application:

    • Pre-emergence: Spray the soil surface of freshly sown pots. Application should occur within 24 hours of seeding.[1]

    • Post-emergence: Treat plants at the 2-3 leaf stage, ensuring uniform coverage of the foliage.

  • Controls: Include a negative control (solvent + water blank) and a positive control (a commercial herbicide with a known mode of action).

  • Incubation: Maintain treated plants in a greenhouse under controlled conditions (e.g., 25°C/20°C day/night temperature, 14-hour photoperiod).

  • Evaluation: At 14-21 days after treatment (DAT), visually assess plant injury on a scale of 0% (no effect) to 100% (complete plant death) relative to the negative control.

Protocol 1.2: Primary Fungicidal Screening (In Vitro Assay)

This assay evaluates the direct inhibitory effect of Compound X on the mycelial growth of key plant pathogenic fungi.

• Rationale: An in vitro assay is a rapid and cost-effective method to determine if a compound has intrinsic antifungal properties by removing the complexities of host plant penetration and translocation.[3] The amended agar medium method is a standard for this purpose.[3]

• Methodology:

  • Culture Preparation: Grow stock cultures of pathogenic fungi, such as late blight (Phytophthora infestans), grey mould (Botrytis cinerea), and wheat leaf rust (Puccinia triticina), on Potato Dextrose Agar (PDA).

  • Compound Preparation: Prepare a stock solution of Compound X in acetone or DMSO.

  • Amended Media: Add aliquots of the stock solution to molten PDA (cooled to ~45-50°C) to achieve a final concentration of 200 ppm. Pour the amended agar into sterile petri dishes.

  • Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing fungal culture onto the center of the amended PDA plates.

  • Controls: Include a negative control (PDA with solvent only) and a positive control (a commercial fungicide).

  • Incubation: Incubate plates in the dark at the optimal growth temperature for each fungus (e.g., 22°C).

  • Evaluation: When the fungal colony in the negative control plate has reached the edge of the dish, measure the colony diameter of all treatments. Calculate the percent growth inhibition relative to the negative control.

Protocol 1.3: Primary Insecticidal Screening (Contact & Ingestion Assay)

This protocol assesses the toxicity of Compound X to a model chewing insect (e.g., cabbage looper, Trichoplusia ni) and a model sucking insect (e.g., green peach aphid, Myzus persicae).

• Rationale: Evaluating activity against insects with different feeding mechanisms (chewing vs. sucking) provides a broader understanding of the compound's potential spectrum. This dual approach tests for toxicity via direct contact and ingestion.

• Methodology:

  • Plant/Diet Preparation: For cabbage loopers, use either leaf discs from cabbage or an artificial diet. For aphids, use leaf discs from a suitable host plant like bell pepper.

  • Compound Application:

    • Leaf Dip (Contact & Ingestion): Prepare a 200 ppm solution of Compound X in water with a surfactant. Dip leaf discs into the solution for 10-15 seconds and allow them to air dry.

    • Diet Incorporation (Ingestion): For artificial diet, incorporate Compound X to achieve a final concentration of 200 ppm.

  • Insect Infestation: Place the treated leaf discs or diet into petri dishes or multi-well plates. Introduce a set number of insects (e.g., ten 2nd instar cabbage looper larvae or ten adult aphids) into each replicate.

  • Controls: Use a negative control (solvent + water treated discs/diet) and a positive control (a commercial insecticide).

  • Incubation: Maintain the assays under controlled environmental conditions.

  • Evaluation: Assess insect mortality at 24, 48, and 72 hours after infestation. Record the number of dead or moribund insects and calculate the percent mortality, correcting for any mortality in the negative control using Abbott's formula.

Part 2: Secondary Screening and Quantitative Assessment

Compounds showing significant activity (e.g., >75% control) in the primary screen are advanced to secondary screening. The goal is to establish a dose-response relationship and determine key quantitative metrics like GR₅₀ (Growth Reduction 50%), EC₅₀ (Effective Concentration 50%), or LC₅₀ (Lethal Concentration 50%).

Protocol 2.1: Dose-Response Determination

• Rationale: A dose-response study is essential to quantify the potency of a compound. It allows for direct comparison with commercial standards and provides the data needed for further development decisions.[4]

• Methodology:

  • Follow the relevant primary screening protocol (1.1, 1.2, or 1.3).

  • Instead of a single high rate, prepare a serial dilution of Compound X to create a range of 5-7 concentrations (e.g., 500, 250, 125, 62.5, 31.25, 15.6 ppm).

  • Include appropriate negative and positive controls.

  • After the incubation period, record the percent injury, inhibition, or mortality for each concentration.

  • Use statistical software (e.g., R with the drc package, or SAS) to perform a probit or logit regression analysis on the data to calculate the GR₅₀, EC₅₀, or LC₅₀ value and its 95% confidence intervals.[3]

Hypothetical Data Presentation

The results from the dose-response studies should be summarized in clear, concise tables.

Table 1: Hypothetical Herbicidal Activity of Compound X (GR₅₀ in g a.i./ha)

Test Species	Application	Compound X (GR₅₀)	Commercial Standard (GR₅₀)
Lolium perenne (Ryegrass)	Pre-emergence	150	75
Lolium perenne (Ryegrass)	Post-emergence	>2000	50
Abutilon theophrasti (Velvetleaf)	Pre-emergence	85	120

| Abutilon theophrasti (Velvetleaf) | Post-emergence | 110 | 90 |

Table 2: Hypothetical Fungicidal and Insecticidal Activity of Compound X (EC₅₀/LC₅₀ in ppm)

Test Organism	Assay Type	Compound X (EC₅₀/LC₅₀)	Commercial Standard (EC₅₀/LC₅₀)
Botrytis cinerea	Mycelial Growth	>200	2.5
Puccinia triticina	Mycelial Growth	15	5.0
Trichoplusia ni	Leaf Dip	>200	10.0

| Myzus persicae | Leaf Dip | 25 | 8.0 |

Part 3: Preliminary Formulation Development

An active ingredient is rarely applied in its pure form. A formulation is required to ensure the product is stable, safe, and easy to apply, while optimizing biological performance.[5][6]

Workflow for Preliminary Formulation

Caption: Workflow for developing a prototype agrochemical formulation.

Protocol 3.1: Development of a Soluble Concentrate (SL) Formulation

This protocol describes the creation of a simple liquid formulation for a water-soluble active ingredient.

• Rationale: The Soluble Concentrate (SL) is one of the simplest and most cost-effective formulation types for active ingredients with sufficient water solubility. It minimizes user exposure compared to dry formulations like wettable powders.[7]

• Methodology:

  • Pre-formulation Studies: Determine the solubility of Compound X in water and various polar solvents. Assess its stability at different pH levels (e.g., pH 4, 7, 9).[8]

  • Component Selection:

    • Solvent: Water is the primary choice if solubility is adequate (>100 g/L). Co-solvents like glycols may be added to improve solubility or low-temperature stability.

    • Adjuvants: Select a suitable wetting agent/surfactant to improve spray droplet adhesion and coverage on leaf surfaces. Add an anti-foaming agent and a biocide if necessary.

  • Prototype Recipe Development (Target: 200 g/L SL):

    • Compound X: 20.0% w/w

    • Wetting Agent (e.g., alkyl polyglucoside): 5.0% w/w

    • Propylene Glycol (antifreeze): 10.0% w/w

    • Deionized Water: 65.0% w/w

  • Preparation:

    • In a beaker, combine the propylene glycol and water.

    • While stirring, slowly add Compound X until fully dissolved.

    • Add the wetting agent and any other adjuvants, stirring until the solution is homogeneous.

    • Adjust the final weight with water if necessary.

  • Initial Quality Control: Measure the pH, specific gravity, and appearance of the freshly prepared formulation.

Part 4: Formulation Stability Testing

Stability testing is crucial to determine the shelf-life of a product and ensure it meets quality standards upon storage under various conditions.[][10]

Protocol 4.1: Accelerated and Low-Temperature Storage Stability

• Rationale: Accelerated testing at elevated temperatures provides a rapid indication of long-term chemical and physical stability.[11] Low-temperature testing is essential for liquid formulations to ensure they do not crystallize or separate when exposed to cold conditions.[]

• Methodology:

  • Dispense the prototype formulation into appropriate sealed containers (e.g., HDPE or glass).

  • Place samples into temperature-controlled ovens/chambers under the conditions specified in Table 3.

  • At the end of the storage period, allow the samples to return to ambient temperature.

  • Visually inspect for any changes such as crystallization, phase separation, or sedimentation.

  • Conduct chemical and physical tests on the stored samples and compare the results to a sample stored at ambient temperature (Time 0).

Table 3: Conditions and Parameters for Stability Testing

Test Type	Condition	Duration	Parameters to Analyze	Acceptance Criteria
Accelerated Storage	54 ± 2°C	14 Days	Active Ingredient Content (HPLC/GC), pH, Appearance	A.I. content change <5%; No phase separation

| Low-Temperature Storage | 0 ± 2°C | 7 Days | Appearance, Pourability, Crystal Formation | No crystallization; Remains a homogeneous liquid |

• Analytical Methods:

  • Active Ingredient Content: Use a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), to quantify Compound X.[10]

  • Physical Properties: Assess changes in pH, viscosity, and suspensibility (for suspension concentrates) according to standardized methods (e.g., CIPAC).

Part 5: Advanced Studies and The Path Forward

A positive outcome from the initial screening and formulation phases provides the impetus for more in-depth studies to build a comprehensive data package for the candidate compound.

The Agrochemical Discovery & Development Pipeline

Caption: Simplified agrochemical research and development pipeline.

• Mode of Action (MoA) Studies: Understanding how a compound works at a molecular level is critical for managing resistance, defining its use pattern, and for regulatory purposes.[12] The development of herbicides with novel modes of action is particularly valuable.[13][14]

• Toxicology and Ecotoxicology: Early-stage in vitro toxicology assays can provide an initial assessment of a compound's potential risk to human health and the environment, helping to de-risk the project before extensive animal testing is required.[15][16]

• Field Trials: Promising candidates must ultimately be tested in the field under realistic agricultural conditions to confirm their efficacy and crop safety.

References

• Aragen. (n.d.). Agro-Chemical Formulation Solutions: Transforming Ideas into Effective Products. Retrieved February 17, 2026, from [Link]

• International Journal of Advanced Biochemistry Research. (2025). A review on mode of action of insecticides. Retrieved February 17, 2026, from [Link]

• Contract Laboratory. (2025, April 16). Herbicide Testing: Resistance, Residues, and Soil Impact. Retrieved February 17, 2026, from [Link]

• Battelle. (2025, August 7). Solving Agrochemical Formulation Challenges: New Technologies for Crop Protection Companies. Retrieved February 17, 2026, from [Link]

• EPP Ltd. (n.d.). Stability Study Testing. Retrieved February 17, 2026, from [Link]

• Knowles, A. (2008). Recent developments of safer formulations of agrochemicals. ResearchGate. Retrieved February 17, 2026, from [Link]

• SIPCAM OXON. (2021, July 1). Plant Protection and Agrochemical formulations, so the "rational chemistry" combines productivity and sustainability. Retrieved February 17, 2026, from [Link]

• Agro Chemicals. (n.d.). Formulation. Retrieved February 17, 2026, from [Link]

• Das, S. K. (2013). Mode of action of pesticides and the novel trends – A critical review. International Research Journal of Agricultural Science and Soil Science, 3(11), 393-401.

• University of Kentucky. (2017). 2017 Greenhouse Screening of Potential Herbicides for Wildflower Plantings. Weed Science. Retrieved February 17, 2026, from [Link]

• APVMA. (2025, September 10). Generation of storage stability data for agricultural chemical products. Retrieved February 17, 2026, from [Link]

• Das, S. K. (2018, August 1). (PDF) Mode of action of pesticides and the novel trends – A critical review. ResearchGate. Retrieved February 17, 2026, from [Link]

• Scarabel, L., et al. (2015, July 2). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments. Retrieved February 17, 2026, from [Link]

• ACS Publications. (2009, December 10). Screening Rules for Leads of Fungicides, Herbicides, and Insecticides. Journal of Agricultural and Food Chemistry. Retrieved February 17, 2026, from [Link]

• Charles River Laboratories. (n.d.). Agrochemical and Pesticide Analysis Methods. Retrieved February 17, 2026, from [Link]

• Charles River Laboratories. (n.d.). In Vitro Toxicology Testing. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 6). Screening Rules for Leads of Fungicides, Herbicides, and Insecticides. Retrieved February 17, 2026, from [Link]

• DataPhysics Instruments. (n.d.). Application note: Stability study of a pesticide formulation. Retrieved February 17, 2026, from [Link]

• Baroncelli, R., et al. (2023, January 31). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. PMC. Retrieved February 17, 2026, from [Link]

• Brent, K. J., & Hollomon, D. W. (1987). SCREENING FOR FUNGICIDES. Annual Reviews. Retrieved February 17, 2026, from [Link]

• IIVS. (n.d.). Non Animal Testing, Alternative Test Methods, In Vitro Toxicology, IIVS | Agro/Petrochemical. Retrieved February 17, 2026, from [Link]

• Shaner, D. L. (n.d.). Primary Herbicide Screening. Retrieved February 17, 2026, from [Link]

• PHENOSPEX. (n.d.). Automated Herbicide Screening. Retrieved February 17, 2026, from [Link]

• Kagabu, S. (2021). Development of novel pesticides in the 21st century. PMC. Retrieved February 17, 2026, from [Link]

• SciSpace. (2018, February 15). Development of novel pesticides in the 21st century. Retrieved February 17, 2026, from [Link]

• Chemical Research in Toxicology. (2024, September 20). Derisking Future Agrochemicals before They Are Made: Large-Scale In Vitro Screening for In Silico Modeling of Thyroid Peroxidase Inhibition. Retrieved February 17, 2026, from [Link]

• IML Testing & Research. (2025, July 8). Pesticide Testing Using the In Vitro Approach. Retrieved February 17, 2026, from [Link]

• Canada.ca. (1996, March 15). Regulatory Directive: Guidelines for Efficacy Assessment of Fungicides, Bactericides and Nematicides. Retrieved February 17, 2026, from [Link]

• Noldus. (2020, September 20). Screening insecticides. Retrieved February 17, 2026, from [Link]

• Frontiers. (2024, September 15). The use of in vitro bioassays and chemical screening to assess the impact of a minimally processed vegetable facility on wastewater quality. Retrieved February 17, 2026, from [Link]

• Dayan, F. E. (2013). Screening for Natural Product Herbicides. Retrieved February 17, 2026, from [Link]

• Normec Group. (n.d.). Screening. Retrieved February 17, 2026, from [Link]

• ACS Publications. (2017, October 24). Agrochemical Discovery - Building the Next Generation of Insect Control Agents. Retrieved February 17, 2026, from [Link]

Sources

• 1. weedscience.mgcafe.uky.edu [weedscience.mgcafe.uky.edu]
• 2. contractlaboratory.com [contractlaboratory.com]
• 3. Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sipcam-oxon.com [sipcam-oxon.com]
• 7. Agro Chemicals - Formulation [jeevanchemicals.com]
• 8. Agro-Chemical Formulation Solutions: Transforming Ideas into Effective Products - Aragen Life Sciences [aragen.com]
• 10. eppltd.com [eppltd.com]
• 11. Generation of storage stability data for agricultural chemical products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 12. researchgate.net [researchgate.net]
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• 14. scispace.com [scispace.com]
• 15. criver.com [criver.com]
• 16. iivs.org [iivs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Case ID: YIELD-OPT-2MC-ISO Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary: The "Steric Wall" Problem

You are likely experiencing low yields (<40%) using standard reductive amination conditions (e.g., NaBH(OAc)₃/DCE or NaBH₃CN/MeOH).[1]

The Root Cause: Your synthesis involves a sterically hindered ketone (2-methylcyclohexanone) and a bulky secondary amine (isopropylamine).[1]

• Steric Clash: The ortho-methyl group on the ring hinders nucleophilic attack at the carbonyl.

• Equilibrium Shift: The formation of the imine intermediate is unfavorable and reversible. Water generated during the reaction hydrolyzes the unstable imine back to the starting ketone before reduction can occur.[1]

The Solution: You must switch to a Lewis Acid-Mediated Dehydration protocol. The industry standard for this specific steric profile is the Titanium(IV) Isopropoxide [Ti(OiPr)₄] method.[1] This reagent acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium to completion prior to reduction.[2]

Recommended Protocol: The Bhattacharyya Method

This protocol is optimized for hindered substrates where standard reductive amination fails. It separates imine formation from reduction to ensure high conversion.

Reagents & Stoichiometry

Component	Equiv.	Role
2-Methylcyclohexanone	1.0	Substrate
Isopropylamine	1.2 - 1.5	Amine Source (Excess drives equilibrium)
Ti(OiPr)₄	1.25	Lewis Acid / Water Scavenger
NaBH₄	1.0	Reducing Agent (Added after imine formation)
Ethanol (Absolute)	Solvent	Solvent (Do not use wet solvents)

Step-by-Step Workflow

• Imine Formation (The Critical Step):

  • In a flame-dried flask under Argon/Nitrogen, combine 2-methylcyclohexanone (1.0 equiv) and Titanium(IV) isopropoxide (1.25 equiv).

  • Add Isopropylamine (1.5 equiv).[1]

  • Note: The mixture may become warm. Stir neat (no solvent) or in minimal absolute ethanol at room temperature for 6–12 hours .

  • Checkpoint: Monitor by IR.[3] Disappearance of the ketone C=O stretch (~1710 cm⁻¹) and appearance of the imine C=N stretch (~1640–1660 cm⁻¹) indicates readiness.[1]

• Reduction:

  • Dilute the viscous mixture with absolute ethanol (approx. 5 mL per mmol substrate).[1]

  • Cool the reaction to 0°C.

  • Add Sodium Borohydride (NaBH₄) (1.0 equiv) portion-wise.[1]

  • Allow to warm to room temperature and stir for 2–4 hours.

• Workup (The "Emulsion" Trap):

  • Warning: Standard water quench creates a gelatinous TiO₂ emulsion that is impossible to filter.

  • Correct Quench: Pour the reaction mixture into 2M Aqueous Ammonia (NH₄OH).

  • Stir vigorously for 20 minutes. The titanium will precipitate as a filterable white solid.

  • Filter through a Celite pad.[4] Wash the pad with CH₂Cl₂.[5]

  • Extract the filtrate with CH₂Cl₂.[5] Dry organic layer over Na₂SO₄ and concentrate.

Troubleshooting Dashboard

Use this table to diagnose specific failure modes in your current experiments.

Symptom	Probable Cause	Corrective Action
Low Conversion (<30%)	Incomplete imine formation due to water.	Switch to Ti(OiPr)₄ protocol. Standard NaBH(OAc)₃ cannot overcome the equilibrium shift for this hindered substrate.
Starting Material Remains	Steric hindrance prevents amine attack.	Increase time/temp. Stir the ketone/amine/Ti mixture neat for 12h or heat to 40°C before adding the reducing agent.
Alcohol Byproduct	Direct reduction of ketone (Competition).[1]	Delay Reductant. You added NaBH₄ too early. Ensure IR shows no ketone C=O before adding the hydride source.
Unfilterable Emulsion	Incorrect quenching of Titanium.	Use Ammonia Workup. Do not use water/bicarb. Use 2M NH₄OH or 1M NaOH to force TiO₂ precipitation.
Low Isolated Yield	Product lost in TiO₂ filter cake.	Thorough Washing. The amine can stick to TiO₂. Wash the Celite pad copiously with CH₂Cl₂ or Et₂O.

Mechanistic Visualization

The following logic flow illustrates why the Titanium method succeeds where others fail.

Caption: Comparison of failure mode (Route A) vs. success mode (Route B) for hindered reductive amination.

Frequently Asked Questions (FAQ)

Q: Can I use NaBH(OAc)₃ instead of NaBH₄ with Titanium? A: No. Sodium triacetoxyborohydride is less compatible with the titanium residues and the solvent systems used in this protocol.[1] The Ti(OiPr)₄ activates the imine sufficiently that the stronger reducing agent (NaBH₄) is safe to use without reducing the starting ketone (since the ketone is already consumed/complexed).[1]

Q: What about stereochemistry? Will I get cis or trans? A: You will likely obtain a mixture, typically favoring the thermodynamic trans-isomer (diequatorial).[1] The bulky isopropyl group and the methyl group prefer to be anti to each other to minimize 1,3-diaxial interactions. If high diastereoselectivity is required, catalytic hydrogenation (Pt/C) is an alternative, but it is often finicky regarding yield for this specific substrate.[1]

Q: The reaction mixture turned into a solid gel before adding NaBH₄. Is this normal? A: Yes. The formation of Titanium-amine complexes can be viscous. If it's too solid to stir, add a small amount of absolute THF or Ethanol to facilitate mixing, but keep the concentration high to favor imine formation.[1]

Q: Can I scale this up to 100g? A: Yes, the Bhattacharyya method scales well. However, on a large scale, the exotherm upon adding NaBH₄ can be significant.[1] Ensure active cooling (ice bath) and slow addition of the borohydride.[1] The ammonia workup volume will need to be significant to handle the large amount of TiO₂ generated.

References

• Bhattacharyya, S. (1995).[1][6][7] Reductive alkylation of dimethylamine using titanium(IV) isopropoxide and sodium borohydride: an efficient, safe, and convenient method for the synthesis of N,N-dimethylated tertiary amines.[1][2] The Journal of Organic Chemistry, 60(15), 4928–4929.[1][2][7]

• Bhattacharyya, S. (1998).[1] Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds.[1][5][8] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1][2]

• Abdel-Magid, A. F., & Carson, K. G. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[9] The Journal of Organic Chemistry, 61(11), 3849–3862.[1]

• Mattson, R. J., et al. (1990).[1][10] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1][2][10] The Journal of Organic Chemistry, 55(8), 2552–2554.[1][2][10]

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• 4. sciencemadness.org [sciencemadness.org]
• 5. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 6. Titanium(IV) mediated reductive aminations of 1-adamantyl methyl ketone: facile preparation of potential antiviral agents rimantadine and its analogues - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

Document ID: TSC-2M-N-PCHA-001

Last Updated: February 17, 2026

Introduction

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine. The primary and most versatile route to this and similar secondary amines is the reductive amination of 2-methylcyclohexanone with isopropylamine. This one-pot reaction, which involves the in situ formation and subsequent reduction of an imine intermediate, is highly efficient but susceptible to several competing side reactions that can impact yield, purity, and stereochemical outcome.[1][2]

This document provides a comprehensive troubleshooting guide and a set of frequently asked questions (FAQs) to help you diagnose and mitigate common issues encountered during this synthesis. Our approach is grounded in mechanistic principles to empower you not just to fix a problem, but to understand its root cause.

Troubleshooting Guide: Diagnosing and Solving Side Reactions

This section is structured by common experimental observations. Identify the primary issue you are facing to find the underlying cause and recommended solutions.

Issue 1: Low Yield of Target Amine with Significant Formation of 2-methylcyclohexanol

Symptoms:

• Low isolated yield of the desired secondary amine.

• Major byproduct observed in crude ¹H NMR, GC-MS, or LC-MS analysis, identified as 2-methylcyclohexanol.[3]

• Reaction appears to consume starting ketone without corresponding formation of the amine product.

Root Cause Analysis:

This is the most common side reaction, resulting from the premature reduction of the starting ketone, 2-methylcyclohexanone, before it can form the imine intermediate with isopropylamine. This occurs when the reducing agent is too reactive and unselective, attacking the ketone's carbonyl group.

Conventional reducing agents like sodium borohydride (NaBH₄) are highly reactive and can readily reduce aldehydes and ketones.[4] In a one-pot reductive amination, a kinetic competition is established between imine formation and ketone reduction. If imine formation is slow (due to sterics, concentration, or pH), the ketone reduction pathway will dominate.

dot

Caption: Simplified mechanism of aldol self-condensation.

Solutions & Protocols:

1. Control Stoichiometry and pH:

• Avoid using a large excess of the amine, as it can act as a base to promote condensation. A slight excess (1.1-1.2 eq) is usually sufficient.

• If using catalytic acid (like acetic acid), ensure it is not in excess, as strong acidic conditions can also catalyze aldol reactions. [5]The use of STAB often negates the need for additional acid, as it releases acetic acid upon reaction. [6] 2. Pre-form the Imine (Indirect Method): For particularly sensitive substrates, forming the imine before introducing the reducing agent can minimize side reactions. [2][7]1. Combine the ketone and amine in a solvent like toluene or DCE.

• Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (4Å), to drive the imine formation equilibrium. [7][8]3. Stir for several hours or until imine formation is complete (monitor by IR for C=O disappearance and C=N appearance, or by NMR).

• Filter off the dehydrating agent.

• Cool the solution and add the reducing agent (NaBH₄ can often be used here successfully, as the competing ketone is no longer present). [4]

Issue 3: Poor or Undesired Stereoselectivity (Incorrect cis/trans Ratio)

Symptoms:

• The product is a mixture of diastereomers (cis- and trans-2-methyl-N-(propan-2-yl)cyclohexan-1-amine).

• The ratio of isomers, as determined by NMR or chiral chromatography, is not the desired one.

Root Cause Analysis:

The reduction of the imine intermediate creates a new stereocenter at the C1 position. The stereochemical outcome depends on the direction of hydride attack on the C=N double bond. The methyl group at C2 directs the incoming hydride, and the final ratio is a result of thermodynamic and kinetic factors.

• Axial Attack: Hydride attacks from the axial face, leading to the equatorial amine (often the thermodynamically more stable trans product).

• Equatorial Attack: Hydride attacks from the equatorial face, leading to the axial amine (often the kinetically favored cis product).

The choice of reducing agent and reaction conditions influences this selectivity. Bulky reducing agents may favor one approach over the other due to steric hindrance. [9]

Feature	Axial Attack	Equatorial Attack
Product Conformation	Equatorial Amine	Axial Amine
Relative Stereochem	trans (often)	cis (often)
Favored By	Small, unhindered reducing agents (e.g., NaBH₄)	Bulky, sterically demanding reducing agents

| Thermodynamic Control | Often leads to the more stable product | - |

Solutions & Protocols:

1. Vary the Reducing Agent:

• To favor the thermodynamic (trans) product , use a smaller reducing agent like NaBH₄ or NaBH₃CN and allow the reaction to run at room temperature or slightly elevated temperatures to ensure equilibration.

• To favor the kinetic (cis) product , a bulkier reducing agent might be employed, though this is less common and often requires screening. The use of low temperatures (-78 °C) with a standard reducing agent can sometimes trap the kinetic product.

2. Control Reaction Temperature:

• Lowering the reaction temperature generally increases selectivity by favoring the transition state with the lowest activation energy. Perform the reduction at 0 °C or -20 °C and compare the resulting diastereomeric ratio to your room temperature experiment.

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is best for this synthesis: NaBH₄, NaBH₃CN, or NaB(OAc)₃H (STAB)?

A1: For a one-pot synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine, sodium triacetoxyborohydride (STAB) is generally the superior choice. [10][11]Its mildness and selectivity for reducing the iminium ion in the presence of the ketone minimizes the formation of the 2-methylcyclohexanol byproduct, leading to higher yields and cleaner reactions. [2][6]While NaBH₃CN is also selective, it can produce toxic cyanide byproducts during acidic workup. [12][13]NaBH₄ is often too reactive and leads to significant ketone over-reduction unless an indirect, two-step procedure is used. [4][14] Q2: My reaction is not going to completion. What can I do?

A2: If the reaction stalls, consider the following:

• Imine Formation: This is often the rate-limiting step. Adding a catalytic amount of acetic acid (0.1-1.0 eq) can accelerate imine formation. [14][15]* Reagent Quality: Ensure your reducing agent is fresh. Hydride reagents, especially STAB, can degrade with moisture. [11]* Temperature: While some reactions work well at room temperature, gentle heating (e.g., to 40-50 °C) may be required to drive the reaction to completion, but be mindful that this can increase aldol side reactions.

Q3: Can I use a different solvent? Why is DCE or DCM recommended?

A3: Aprotic solvents like 1,2-dichloroethane (DCE) and dichloromethane (DCM) are preferred because they are unreactive towards the hydride reagents and effectively solvate the reactants. [6]Protic solvents like methanol or ethanol can react with STAB and may also interfere with the imine-ketone equilibrium. [11]Tetrahydrofuran (THF) is another suitable aprotic alternative. [10] Q4: How do I properly quench and work up a reaction using STAB?

A4: The workup is critical for removing boron salts and unreacted reagents.

• Quench: Slowly add a saturated aqueous solution of NaHCO₃ or a mild base like 1M NaOH to the reaction mixture. This neutralizes the acetic acid formed and hydrolyzes any remaining hydride reagent.

• Stir: Allow the mixture to stir vigorously for at least 30 minutes to ensure the quench is complete.

• Extract: Transfer the mixture to a separatory funnel. Extract the aqueous phase 2-3 times with your organic solvent (DCM, EtOAc, etc.).

• Wash & Dry: Combine the organic extracts, wash with brine to remove residual water, and dry over an anhydrous salt like Na₂SO₄ or MgSO₄.

• Isolate: Filter and concentrate the dried organic solution to obtain your crude product, which can then be purified by column chromatography or distillation.

Q5: What is the role of the methyl group on the cyclohexane ring?

A5: The methyl group at the C2 position has two significant effects:

• Steric Hindrance: It can sterically hinder the approach of the amine to the carbonyl and the approach of the hydride to the imine, potentially slowing the reaction compared to unsubstituted cyclohexanone.

• Stereocontrol: It is the primary directing group for the stereochemical outcome of the imine reduction, influencing the final cis/trans ratio of the product as discussed in Troubleshooting Issue #3.

References

• Can 2-methylcyclohexanone undergo a self-condensation reaction in the presence of an appropriate base? Explain. Homework.Study.com. Available at: [Link]

• Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. (2020, September 10). YouTube. Available at: [Link]

• Biotransformations of cyclohexanone 1 with amines a, b, and d−i using purified wt-IR77. ResearchGate. Available at: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• ALDOL CONDENSATION. (n.d.). Available at: [Link]

• Aldol condensation. Wikipedia. Available at: [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. Available at: [Link]

• Reductive Aminations by Imine Reductases: From Milligrams to Tons. White Rose Research Online. Available at: [Link]

• Stereoselectivity in Reduction of Cyclohexanone | The Felkin Model, The Cieplak Model, Douben Theory. (2024, April 1). YouTube. Available at: [Link]

• Reductive aminations by imine reductases: from milligrams to tons. (2022). National Institutes of Health (NIH). Available at: [Link]

• Question about reductive amination reaction procedure. (2025, March 7). Reddit. Available at: [Link]

• Is anyone familiar with a reductive amination? (2014, May 2). ResearchGate. Available at: [Link]

• Ways to reduce the bis amination during a reductive amination? (2023, April 6). Reddit. Available at: [Link]

• A diversity of recently reported methodology for asymmetric imine reduction. (2020, September 3). Royal Society of Chemistry. Available at: [Link]

• Reductive Amination. (2026, February 2). WordPress. Available at: [Link]

• 23.5 Mixed Aldol Reactions. OpenStax. Available at: [Link]

• Application Note – Reductive Amination. Synple Chem. Available at: [Link]

• Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. (2011). SciELO México. Available at: [Link]

• Reductive Amination - Sodium Borohydride (NaBH4). Common Organic Chemistry. Available at: [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Borohydride Reduction of 2-Methylcyclohexanone. Scribd. Available at: [Link]

• Reductive Amination. (2024, March 28). Chemistry Steps. Available at: [Link]

• Using cyclohexanone as the starting material, describe how each of... Pearson+. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Aldol condensation - Wikipedia [en.wikipedia.org]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. reddit.com [reddit.com]
• 8. Reductive Amination - Sodium Borohydride (NaBH4) [commonorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 12. youtube.com [youtube.com]
• 13. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 14. researchgate.net [researchgate.net]
• 15. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

scaling up the synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

The following guide serves as a Technical Support Center for the scale-up synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine (also known as N-isopropyl-2-methylcyclohexylamine).

This document is structured to assist process chemists and engineers in transitioning from bench-scale (<10g) to pilot-plant scale (1–10kg).

Subject: Reductive Amination of 2-Methylcyclohexanone with Isopropylamine Ticket ID: SC-2M-ISO-001 Support Tier: Senior Application Scientist (Level 3)[1][2]

Process Overview & Workflow

The most viable industrial route for this transformation is Reductive Amination . While hydride reagents (e.g., STAB) are common in discovery, Catalytic Hydrogenation is the preferred method for scale-up due to atom economy and simplified workup.[2]

Core Reaction:

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Process Logic Diagram

The following flowchart illustrates the critical decision nodes and process flow for a scalable batch.

Caption: Critical path for the reductive amination scale-up. Note the "Water Content" loop, which is the most common failure point in scaling imine formation.

Standard Operating Protocol (Pilot Scale)

Based on a 1.0 kg input of 2-Methylcyclohexanone.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Parameter
2-Methylcyclohexanone	1.0	Substrate	Purity >98% (Avoid 3-methyl isomer)
Isopropylamine	1.2–1.5	Amine Source	Volatility (Bp 32°C).[1][2] Handle cold.
Ti(OiPr)4 (Optional)	1.1	Lewis Acid / Desiccant	Accelerates imine formation; prevents hydrolysis.[2]
Pt/C or Pd/C	1-3 wt%	Catalyst	Sulfided forms preferred if minimizing ring reduction.[1]
Solvent (MeOH/EtOH)	5-10 V	Medium	Anhydrous required.[1][2]

Step-by-Step Execution

Phase 1: Imine Formation (The "Dry" Step) [2]

• Setup : Charge 2-methylcyclohexanone into a reactor equipped with a mechanical stirrer and a reflux condenser (set to -10°C).

• Amine Addition : Add Isopropylamine slowly. Caution: Exothermic.[2]

• Equilibrium Shift :

  • Method A (Hydride Route): Add Ti(OiPr)4.[2] Stir at 25°C for 6–12 hours. The color will shift to yellow/orange.

  • Method B (Hydrogenation Route): Reflux in Toluene with a Dean-Stark trap to remove water azeotropically.[2]

• IPC (In-Process Control) : Monitor by GC/MS or IR (disappearance of C=O stretch at ~1710 cm⁻¹; appearance of C=N at ~1640 cm⁻¹). Do not proceed until ketone is <2%. [1][2]

Phase 2: Reduction

• Hydrogenation : Transfer the imine solution to an autoclave. Add catalyst (e.g., 5% Pt/C).[2]

• Conditions : Pressurize to 5–10 bar H₂. Maintain temp at 25–40°C.

  • Note: Higher temps increase trans isomer ratio but risk side reactions.

• Completion : Reaction is complete when H₂ uptake ceases.

Phase 3: Workup

• Filtration : Remove catalyst (Celite bed) under inert atmosphere (Pyrophoric hazard!).

• Quench/Hydrolysis : If Ti(OiPr)4 was used, add NaOH (1M) to precipitate TiO2.[2] Filter the white solid.

• Extraction : Acid-base extraction.[1]

  • Acidify to pH 2 (extract impurities into organic).[2]

  • Basify aqueous layer to pH 12 (liberate amine).[2]

  • Extract amine into MTBE or Toluene.

• Distillation : Fractional distillation under reduced pressure to separate diastereomers if necessary.

Troubleshooting & FAQs

Direct answers to common scale-up failures.

Q1: My conversion stalled at 80% during imine formation. Adding more reducing agent didn't help. Why?

Diagnosis: Water poisoning. Explanation: Reductive amination is an equilibrium process: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">

If water is not removed, the equilibrium prevents full conversion. Adding a reducing agent (like NaBH4) to a mixture containing significant unreacted ketone will reduce the ketone to 2-methylcyclohexanol (a "dead" impurity), not the amine.[2] Solution:

• Preventative: Use molecular sieves (4Å) or azeotropic distillation (Dean-Stark) before adding the reducing agent.[2]

• Corrective: If using Ti(OiPr)4, ensure you used >1.0 equivalent. It acts as a water scavenger.

Q2: The product is a mixture of two isomers. How do I control the cis/trans ratio?

Diagnosis: Lack of stereocontrol in the reduction step. Explanation: The 2-methyl group creates steric hindrance.[1]

• Kinetic Control (Hydride) : Small hydrides (NaBH4) attack from the axial direction (less hindered), favoring the thermodynamically less stable isomer.[2]

• Thermodynamic Control (H2/Cat) : Catalytic hydrogenation often allows for equilibration on the catalyst surface, favoring the trans-diequatorial isomer (more stable).[2] Solution:

• To favor Trans : Use H₂/Pd-C at higher temperatures (50°C+) or thermodynamic equilibration conditions.

• To favor Cis : Use bulky hydride reagents (e.g., L-Selectride) at low temperatures (-78°C), though this is expensive at scale.[1][2]

Q3: I am seeing a large "M+1" peak in MS corresponding to the alcohol. Where did it come from?

Diagnosis: Direct reduction of the ketone. Explanation: This confirms that the imine formation was incomplete when the reducing agent was introduced. The reducing agent reacts faster with the ketone (C=O) than the imine (C=N) in many cases.[2] Solution: Verify imine formation via IR (disappearance of C=O peak) before beginning the hydrogenation or hydride addition.

Q4: Safety concerns regarding Isopropylamine at 5kg scale?

Diagnosis: Volatility and Flammability. Explanation: Isopropylamine boils at 32°C. The exotherm from mixing with the ketone can easily boil the amine, pressurizing the reactor or creating a flammable vapor cloud.[2] Solution:

• Chilling: Pre-cool the ketone solution to 0°C.

• Addition Rate: Add amine via a subsurface dip tube to prevent vaporization in the headspace.

• Condenser: Use a brine-cooled condenser (<-10°C) on the reactor vent.[1][2]

References & Grounding

• Reductive Amination Mechanisms :

  • Abdel-Magid, A. F., et al.[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." J. Org. Chem., 1996. (Standard protocol for hydride route).

  • Tarasevich, V. A., & Kozlov, N. G.[1][2] "Reductive Amination of Oxygen-Containing Organic Compounds."[1] Russian Chemical Reviews, 1999. (Review of catalytic methods).

• Safety Data (Isopropylamine) :

  • PubChem CID 6363 : [2]

  • NJ Health Dept : [1][2]

• Thermodynamic vs Kinetic Control :

  • Clayden, J., Greeves, N., & Warren, S.[1] "Organic Chemistry." (General reference for cyclohexanone reduction stereochemistry).

  • Dalal Institute: (Theoretical grounding for isomer distribution).[2]

• Related Substance Data :

  • PubChem CID 12372890 : (Structural analog for spectral comparison).[1][2]

Disclaimer: This guide is for research and development purposes only. All scale-up activities must be reviewed by a certified safety officer.[1] Always consult the specific SDS for all reagents before use.

Sources

• 1. CN105085278A - Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound - Google Patents [patents.google.com]
• 2. CN111807968B - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine - Google Patents [patents.google.com]

Technical Support: Optimization of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine Isolation

Case Reference: SOP-802-Workup Status: Active Department: Process Chemistry & Purification[1][2]

Executive Summary

You are likely synthesizing 2-methyl-N-(propan-2-yl)cyclohexan-1-amine via reductive amination (e.g., using 2-methylcyclohexanone and isopropylamine with STAB/NaBH₄).[1][2] This molecule presents three specific challenges during workup:

• Volatility: The free base is moderately volatile (BP ~60-65°C @ 12 mmHg for the unmethylated analog), leading to yield loss during rotary evaporation.[2]

• Basicity: With a pKa ~11.0, standard bicarbonate washes (pH 8-9) are insufficient to fully deprotonate the amine, trapping product in the aqueous phase.[2]

• Stereochemistry: The presence of the 2-methyl group creates cis and trans diastereomers, which often result in non-crystallizing oils rather than solids.[1][2]

This guide replaces standard textbook protocols with a field-proven isolation strategy designed to maximize yield and purity.

Module 1: Troubleshooting Common Failures

Q: Why is my yield consistently low (<50%) despite complete conversion on TLC/LCMS?

Diagnosis: You are likely losing product to the aqueous layer due to insufficient pH adjustment, or evaporating the free base.[2]

The Fix:

• The pH Rule: Secondary cycloalkylamines are strong bases (pKa ≈ 11).[1][2] To extract them into an organic solvent, the aqueous phase must be at pH ≥ 12.5 .[2]

  • Common Mistake: Using NaHCO₃ (pH 9).[1][2] At pH 9, ~99% of your amine is still protonated (water-soluble).[1][2]

  • Correction: Use 5M NaOH or KOH to push the pH > 12.[2]

• Evaporation Protocol: Never evaporate the free base at high vacuum/high heat.[1][2] If you must concentrate the free base, use a mild vacuum (>100 mbar) and a bath temperature < 30°C. Ideally, convert to the HCl salt before final drying.[2]

Q: I have a persistent emulsion ("Rag Layer") between my DCM and water layers.

Diagnosis: Cyclohexylamines act as surfactants.[1][2] The "2-methyl" and "isopropyl" groups increase lipophilicity, stabilizing the interface between water and chlorinated solvents.[2]

The Fix: Switch solvents or alter density.[2][3]

• Method A (Salting Out): Saturate the aqueous layer with NaCl.[2] This increases the density of the water and disrupts the surfactant effect.[2]

• Method B (Solvent Switch): Dichloromethane (DCM) often causes emulsions here.[2][3] Switch to MTBE (Methyl tert-butyl ether) or Toluene .[1][2] These solvents are less prone to emulsification with aliphatic amines and sit above the aqueous layer, making separation easier.[2]

Solvent System	Emulsion Risk	Density Relative to Water	Recommended?
DCM / Water	High	Heavier	No (unless necessary)
EtOAc / Water	Moderate	Lighter	Caution (Amine can attack EtOAc)
MTBE / Water	Low	Lighter	Yes (Preferred)
Toluene / Water	Very Low	Lighter	Yes (Good for scale-up)

Module 2: Visualizing the Logic

Workflow 1: The pH-Swing Extraction Strategy

This logic gate ensures you remove neutral impurities (unreacted ketone) before isolating the amine.[1][2]

Caption: The "Acid-Base Swing" separates the amine from non-basic impurities by manipulating its solubility via pH.[1][2]

Workflow 2: Emulsion Troubleshooting Decision Tree

Caption: Step-wise escalation for breaking persistent emulsions in amine workups.

Module 3: The "Gold Standard" Protocol (SOP-802)

Objective: Isolate 2-methyl-N-(propan-2-yl)cyclohexan-1-amine as a stable Hydrochloride (HCl) salt.

Reagents:

• 5M NaOH (aq)[1][2]

• 1M HCl (aq)[1][2]

• MTBE (Methyl tert-butyl ether)[1][2]

• Saturated NaCl (Brine)[1][2][3]

• 2M HCl in Diethyl Ether (or Dioxane)[1][2]

Procedure:

• Quench & Acidify:

  • If the reaction used borohydrides, quench slowly with dilute HCl.[2]

  • Adjust the mixture to pH 1-2 . Stir for 15 minutes to break down boron-amine complexes.

• The "Pre-Wash" (Critical for Purity):

  • Extract the acidic aqueous layer with MTBE (2 x volumes).[2]

  • Discard the organic layer. (This removes unreacted ketone and non-basic byproducts).[2]

• The pH Swing:

  • Cool the aqueous layer (ice bath).[2]

  • Slowly add 5M NaOH until pH > 12 .[1][2] (Check with pH paper; it should turn dark blue/purple instantly).[1][2]

• Extraction:

  • Extract the basic aqueous milky suspension with MTBE (3 x volumes).

  • Note: Do not shake too vigorously if using DCM; gentle inversion prevents emulsions.[1][2]

• Drying:

  • Combine organic extracts.[1][2][4] Wash once with Brine.[1][2]

  • Dry over anhydrous Na₂SO₄ (Sodium Sulfate) for 20 minutes.

  • Filter off the solid.[2][3][5][6]

• Salt Formation (The Stabilization Step):

  • Do not rotovap to dryness yet.[1]

  • Chill the MTBE solution to 0°C.[2]

  • Add 2M HCl in Ether dropwise with stirring. A white precipitate should form immediately.[2]

  • Evaporate solvents to yield the crude HCl salt.[2] This solid is non-volatile and stable.[1][2]

Module 4: Advanced Considerations

Stereoisomer Management

The "2-methyl" substitution creates two chiral centers.[1][2] The reductive amination usually yields a mixture of cis and trans isomers.[2]

• Observation: The product remains an oil even after salt formation.[2]

• Cause: A mixture of diastereomers depresses the melting point.[2]

• Resolution: Recrystallization.[1][2]

  • Dissolve the crude HCl salt in a minimum amount of hot Isopropanol (IPA) .

  • Add Diethyl Ether until slightly turbid.

  • Cool slowly to -20°C. This often enriches the major diastereomer (usually the thermodynamically more stable trans-diequatorial isomer, depending on synthesis conditions).[1][2]

Data Reference Table

Property	Value (Approx)	Implication for Workup
pKa (Conjugate Acid)	~11.0	Requires pH > 12.5 for extraction.[1][2]
Boiling Point (Free Base)	~65°C @ 12 mmHg	Significant risk of loss on Rotovap.[1][2]
LogP	~2.5 - 3.0	Highly lipophilic; prefers organic layer.[1][2]
Density	~0.86 g/mL	Floats on water (unless DCM is used).[1][2]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.[2] (General procedures for amine extraction and salt formation). [1][2]

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2] J. Org.[2][7] Chem.1996 , 61, 3849–3862.[2] (Standard mechanism and workup for reductive amination). [1][2]

• National Institute of Standards and Technology (NIST). N-Isopropylcyclohexylamine Properties.[1][2][8] NIST Chemistry WebBook, SRD 69. (Physical property data for the closest unmethylated analog).

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd Ed.; Oxford University Press: Oxford, 2012.[2] (Mechanistic grounding for pKa and extraction logic). [1][2]

Sources

• 1. N-Isopropylcyclohexylamine [webbook.nist.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. open.bu.edu [open.bu.edu]
• 6. US3347920A - Purification of cyclohexylamine - Google Patents [patents.google.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. N-Isopropylcyclohexylamine [webbook.nist.gov]

Reference Data & Comparative Studies

comparing the efficacy of different synthetic routes to 2-methyl-N-(propan-2-yl)cyclohexan-1-amine

An In-Depth Guide to the Synthetic Efficacy of Routes to 2-Methyl-N-(propan-2-yl)cyclohexan-1-amine

Introduction

The N-substituted cyclohexylamine scaffold is a privileged motif in medicinal chemistry, appearing in numerous bioactive compounds. 2-Methyl-N-(propan-2-yl)cyclohexan-1-amine, a secondary amine featuring a substituted cyclohexane ring, represents a key intermediate for synthesizing more complex molecular targets. The presence of three stereocenters in this molecule means that control over stereochemistry is a paramount concern in its synthesis, directly impacting the biological activity and safety profile of any resulting pharmaceutical agent.

The selection of a synthetic route is a critical decision in the drug development pipeline, balancing factors such as yield, purity, stereochemical control, scalability, cost, and environmental impact. This guide provides a comparative analysis of the primary synthetic strategies to access 2-methyl-N-(propan-2-yl)cyclohexan-1-amine, offering field-proven insights and experimental data to aid researchers in making informed decisions. We will dissect four principal methodologies: direct reductive amination using chemical reductants, catalytic hydrogenation, the classical Leuckart-Wallach reaction, and modern biocatalytic approaches.

Overview of Primary Synthetic Strategies

The synthesis of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine invariably begins with the condensation of 2-methylcyclohexanone and isopropylamine to form an imine or enamine intermediate. The divergence in synthetic strategy lies in the method used to reduce this intermediate. The choice of reduction method profoundly influences the reaction's efficiency, selectivity, and overall practicality.

Caption: Core synthetic pathways to the target amine from 2-methylcyclohexanone.

Route 1: Direct Reductive Amination with Hydride Reagents

This is one of the most versatile and widely employed methods in medicinal chemistry for C-N bond formation.[1][2] The reaction is typically performed as a one-pot procedure where the ketone, amine, and a mild reducing agent are mixed together.

Mechanistic Insight & Causality

The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to an iminium ion. This electrophilic iminium species is the substrate for reduction. The choice of reducing agent is critical. Borohydride reagents like sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are favored because they are mild enough to not reduce the starting ketone but are sufficiently reactive to reduce the protonated imine (iminium ion).[3] NaBH(OAc)₃ is often preferred as it is less toxic than NaBH₃CN and the reaction can be run under neutral or weakly acidic conditions, which accelerates imine formation without requiring the handling of cyanide.

Caption: Standard laboratory workflow for direct reductive amination.

Experimental Protocol: Synthesis via Sodium Triacetoxyborohydride

• Reaction Setup: To a solution of 2-methylcyclohexanone (1.0 eq) and isopropylamine (1.2 eq) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (approx. 0.2 M), add glacial acetic acid (1.1 eq). Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reduction: Cool the mixture in an ice bath. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 20 minutes, ensuring the internal temperature remains below 25 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the consumption of the starting ketone by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases. Separate the organic layer.

• Extraction & Purification: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation.

Efficacy Analysis:

• Yield: Generally good to excellent (70-95%).

• Stereoselectivity: The reduction of the intermediate imine typically proceeds via hydride attack from the less sterically hindered face. For 2-methylcyclohexanone, this often leads to a mixture of cis and trans diastereomers, with the trans isomer (where the methyl and amino groups are on opposite faces of the ring) often being the major product due to thermodynamic stability. The exact ratio is highly dependent on the specific reagents and conditions.

• Advantages: High functional group tolerance, mild reaction conditions, operational simplicity, and wide availability of reagents.[1]

• Disadvantages: Cost of specialized hydride reagents (NaBH(OAc)₃) can be a factor on a large scale. The workup can sometimes be complicated by emulsions.

Route 2: Catalytic Hydrogenation

Catalytic hydrogenation is a powerful and atom-economical method, particularly well-suited for large-scale industrial synthesis.[4] It is a form of reductive amination where molecular hydrogen (H₂) serves as the reductant in the presence of a metal catalyst.

Mechanistic Insight & Causality

This process also involves the in-situ formation of an imine intermediate. Both the ketone and the imine can be adsorbed onto the surface of the heterogeneous catalyst (e.g., Palladium on carbon, Platinum oxide). Hydrogen is also activated on the catalyst surface. The reduction of the imine occurs via the stepwise transfer of hydrogen atoms. The choice of catalyst, solvent, temperature, and hydrogen pressure are critical variables that control the reaction rate and selectivity.[5] For instance, platinum catalysts are generally more active than palladium for imine reduction, while Raney Nickel is a cost-effective but sometimes less selective option.

Experimental Protocol: High-Pressure Catalytic Hydrogenation

• Reaction Setup: In a high-pressure autoclave, combine 2-methylcyclohexanone (1.0 eq), isopropylamine (1.5-3.0 eq), a suitable solvent (e.g., methanol, ethanol), and the catalyst (e.g., 5-10 wt% of 10% Pd/C or PtO₂). An excess of the amine is often used to drive the imine formation equilibrium.[5]

• Hydrogenation: Seal the reactor. Purge the system several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas (typically 50-500 psi).

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 40-80 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake.

• Workup: After completion, cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude amine can be purified by vacuum distillation.

Efficacy Analysis:

• Yield: Typically very high (>90%).

• Stereoselectivity: Similar to hydride reduction, catalytic hydrogenation often yields a mixture of diastereomers. The stereochemical outcome can be influenced by the catalyst and conditions; for example, hydrogenation under acidic conditions can favor the formation of the more thermodynamically stable isomer. Asymmetric hydrogenation using chiral catalysts can achieve high enantioselectivity, a key advantage for pharmaceutical applications.[6]

• Advantages: High atom economy (H₂ is the only reagent), catalysts are recyclable, and the process is highly scalable and cost-effective for bulk production.[7]

• Disadvantages: Requires specialized high-pressure equipment. Heterogeneous catalysts can be pyrophoric and require careful handling. Over-reduction of other functional groups can be a side reaction.

Route 3: Leuckart-Wallach Reaction

The Leuckart-Wallach reaction is a classic method for reductive amination that uses formic acid or its derivatives, such as formamide or ammonium formate, as the reducing agent.[8][9]

Mechanistic Insight & Causality

When using formic acid and an amine (the Wallach modification), an iminium ion is formed and subsequently reduced by a hydride transfer from a formate anion.[10] If formamide is used, an N-formyl derivative is typically formed as an intermediate, which must then be hydrolyzed under acidic or basic conditions to yield the final amine.[9] The primary drawback of this reaction is the requirement for high temperatures (often >150 °C), which can lead to side reactions and limit its applicability to sensitive substrates.[10][11]

Experimental Protocol: Leuckart-Wallach Type Synthesis

• Reaction Setup: In a flask equipped with a distillation head, combine 2-methylcyclohexanone (1.0 eq), isopropylamine (2.0 eq), and formic acid (2.5 eq).

• Reaction Conditions: Slowly heat the mixture. Water and excess reagents will begin to distill off. Continue heating the mixture to a high temperature (e.g., 160-190 °C) for several hours.[11]

• Hydrolysis: Cool the reaction mixture and add concentrated hydrochloric acid. Heat the mixture to reflux for several hours to hydrolyze the intermediate N-formyl amide.

• Workup: Cool the mixture and make it strongly basic by adding a concentrated NaOH solution.

• Extraction & Purification: Extract the product with an organic solvent (e.g., diethyl ether). Dry the organic extracts, remove the solvent, and purify the crude amine by vacuum distillation.

Efficacy Analysis:

• Yield: Highly variable, often moderate (40-70%). Modern catalytic versions can achieve higher yields at lower temperatures.[11]

• Stereoselectivity: The reaction is typically under thermodynamic control due to the high temperatures, often favoring the more stable trans isomer.

• Advantages: Uses inexpensive and readily available reagents. Does not require specialized pressure equipment or metal catalysts.

• Disadvantages: Requires harsh, high-temperature conditions. Often produces an N-formylated byproduct that requires a separate hydrolysis step.[10] The scope is generally limited, and yields can be poor for sterically hindered ketones.

Route 4: Biocatalytic Reductive Amination

The use of enzymes, particularly imine reductases (IREDs) and transaminases, represents the cutting edge of amine synthesis, offering unparalleled stereoselectivity under mild, environmentally friendly conditions.[12][13]

Mechanistic Insight & Causality

Imine reductases are enzymes that catalyze the asymmetric reduction of a pre-formed or in-situ generated imine.[14] They utilize a cofactor, typically NADH or NADPH, as the source of hydride. To make the process economically viable, the expensive cofactor must be recycled in situ, which is commonly achieved using a secondary enzyme system, such as a glucose dehydrogenase (GDH) that oxidizes a cheap sacrificial substrate like glucose.[15] The enzyme's chiral active site precisely controls the facial selectivity of the hydride addition, allowing for the synthesis of a single stereoisomer in high enantiomeric excess.

Experimental Protocol: Enzymatic Reductive Amination

• Reaction Setup: In a buffered aqueous solution (e.g., Tris-HCl or phosphate buffer, pH 7-9), combine 2-methylcyclohexanone (1.0 eq), isopropylamine (in excess, e.g., 5-10 eq), the IRED enzyme, the cofactor (NADP⁺ or NAD⁺), and the cofactor recycling system (e.g., glucose and glucose dehydrogenase).

• Reaction Conditions: Gently stir the mixture at a controlled temperature (e.g., 25-37 °C) for 24-48 hours. The pH may need to be monitored and adjusted during the reaction.

• Reaction Monitoring: Progress can be monitored by chiral HPLC or GC analysis of aliquots.

• Workup: Once the reaction is complete, acidify the mixture to protonate the product amine.

• Extraction & Purification: Extract the mixture with an organic solvent (e.g., ethyl acetate) to remove unreacted ketone. Then, basify the aqueous layer and extract the product amine into an organic solvent. Dry the extracts, remove the solvent, and purify as needed.

Efficacy Analysis:

• Yield: Can be very good, but is highly dependent on the specific enzyme and substrate compatibility.

• Stereoselectivity: Excellent (often >95% de and >99% ee). This is the primary advantage of the biocatalytic route.[13][14]

• Advantages: Unmatched stereoselectivity. Environmentally benign (reactions run in water under mild conditions).

• Disadvantages: Enzymes can be expensive and may have limited stability or substrate scope. High concentrations of organic substrates or co-solvents can inhibit or denature the enzyme. Requires specialized knowledge of biocatalysis.

Comparative Efficacy Summary

Parameter	Direct Reductive Amination	Catalytic Hydrogenation	Leuckart-Wallach Reaction	Biocatalytic Reduction
Typical Yield	70-95%	>90%	40-70%	50-95% (highly variable)
Stereoselectivity	Moderate (Diastereomeric mixture)	Moderate (Diastereomeric mixture)	Moderate (Thermodynamic control)	Excellent (>95% de/ee)
Scalability	Good	Excellent	Moderate	Challenging, but improving
Safety & Handling	Moderate (Toxic reagents)	High (High pressure, pyrophoric catalysts)	Moderate (High temps, corrosive acids)	High (Benign conditions)
Reagent Cost	Moderate to High	Low (on scale)	Low	High (Enzyme/Cofactor)
Ideal Application	Lab-scale synthesis, rapid analoging	Industrial, large-scale production	Classical/educational synthesis	Chiral synthesis, pharmaceuticals

Conclusion

The optimal synthetic route to 2-methyl-N-(propan-2-yl)cyclohexan-1-amine is dictated by the specific goals of the researcher.

• For rapid, lab-scale synthesis with good yields and high functional group tolerance, direct reductive amination with reagents like sodium triacetoxyborohydride is the method of choice. It offers the best balance of simplicity, efficiency, and reliability for discovery chemistry.

• For large-scale, cost-effective production , catalytic hydrogenation is unrivaled. Its high atom economy, excellent yields, and the recyclability of the catalyst make it the industrial standard.

• The Leuckart-Wallach reaction , while historically significant, is largely superseded by milder and more efficient modern methods and is not recommended for practical synthesis of this target unless specific circumstances prevent the use of other routes.

• When the absolute stereochemistry of the product is critical , as is almost always the case in drug development, biocatalytic reductive amination is the superior strategy. Despite challenges in cost and implementation, the ability to generate a single, optically pure stereoisomer under green conditions is a compelling advantage that can significantly de-risk and accelerate a development program.

Ultimately, a thorough evaluation of these factors will enable the selection of a synthetic pathway that is not only efficient but also aligns with the project's specific constraints regarding scale, cost, and stereochemical purity.

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• Leuckart reaction. (2023, November 29). In Wikipedia. [Link]

• Wang, D., et al. (2020). Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions. Organic Chemistry Frontiers, 7(19), 2951-2957. [Link]

• Kitamura, M., et al. (2002). Catalytic Leuckart-Wallach-Type Reductive Amination of Ketones. Organic Letters, 4(13), 2289-2291. [Link]

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• Sayo, N., et al. (2012). Asymmetric catalytic hydrogenation for large scale preparation of optically active 2-(N-benzoylamino)cyclohexanecarboxylic acid derivatives. Catalysis Science & Technology, 2(6), 1163-1170. [Link]

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Performance Under Pressure: A Comparative Guide to Solvent Effects in the Chiral Resolution of Racemic Acids Using 2-Methyl-N-(propan-2-yl)cyclohexan-1-amine

For researchers, scientists, and professionals in drug development, the efficient separation of enantiomers is a cornerstone of producing safe and effective stereochemically pure compounds. Chiral amines are indispensable tools in this endeavor, acting as resolving agents to separate racemic mixtures. Among these, 2-methyl-N-(propan-2-yl)cyclohexan-1-amine, a synthetically accessible chiral amine, presents a compelling option. However, its performance is not absolute; it is critically dependent on the reaction environment.

This guide provides an in-depth technical comparison of the performance of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine in the chiral resolution of a model racemic acid, (±)-Mandelic Acid, across a range of reaction media. We will delve into the underlying principles of diastereomeric salt resolution, present illustrative experimental data, and offer detailed protocols to empower you to optimize your chiral separations.

The Principle of Diastereomeric Salt Resolution: A Game of Solubility

The resolution of a racemic mixture with a chiral resolving agent is a classic and robust technique.[1][2] The core principle lies in the conversion of a pair of enantiomers—which are physically identical in an achiral environment—into a pair of diastereomers.[3] These diastereomers, having different three-dimensional structures, exhibit distinct physical properties, most importantly, solubility in a given solvent.[1][3] This solubility difference is the lever we pull to effect the separation.

The process can be broken down into three key stages:

• Diastereomeric Salt Formation: The racemic acid is reacted with an enantiomerically pure chiral amine (our resolving agent) to form a pair of diastereomeric salts.

• Fractional Crystallization: Due to their differential solubility, one diastereomeric salt will preferentially crystallize from the solution, allowing for its isolation by filtration.

• Liberation of the Enantiomer: The isolated diastereomeric salt is then treated with an acid or base to break the salt, yielding the desired enantiomerically pure acid and recovering the resolving agent.[4]

The choice of solvent is paramount in this process, as it directly influences the solubility of the diastereomeric salts and, consequently, the efficiency of the resolution.[3]

Experimental Scenario: Resolution of (±)-Mandelic Acid

To illustrate the impact of the reaction medium, we present a comparative study on the resolution of racemic mandelic acid using (S)-2-methyl-N-(propan-2-yl)cyclohexan-1-amine. The general reaction is as follows:

(±)-Mandelic Acid + (S)-2-methyl-N-(propan-2-yl)cyclohexan-1-amine → Diastereomeric Salts

The two diastereomeric salts formed are:

• ((R)-Mandelic Acid) • ((S)-Amine)

• ((S)-Mandelic Acid) • ((S)-Amine)

Our goal is to find a solvent system where one of these salts is significantly less soluble than the other, allowing for its selective crystallization.

Experimental Workflow

The following diagram outlines the general experimental workflow for screening different solvents.

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Performance Comparison in Different Reaction Media

The following table summarizes the illustrative results of the resolution of (±)-mandelic acid with (S)-2-methyl-N-(propan-2-yl)cyclohexan-1-amine in various solvents. The yield is reported for the isolated diastereomeric salt, and the enantiomeric excess (e.e.) is for the mandelic acid recovered from that salt.

Solvent	Solvent Polarity (ET(30))	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (e.e.) of Recovered Mandelic Acid (%)	Predominant Enantiomer Recovered
Methanol	55.4	35	92	(R)
Ethanol	51.9	42	88	(R)
Isopropanol	48.4	48	95	(R)
Acetonitrile	45.6	25	75	(S)
Ethyl Acetate	38.1	65	85	(R)
Toluene	33.9	15	60	(S)
Dichloromethane	40.7	55	80	(R)

Note: This data is illustrative to demonstrate the principles of solvent effects in chiral resolution.

Analysis of Results

The choice of solvent has a profound impact on both the yield and the stereochemical outcome of the resolution.

• Protic vs. Aprotic Solvents: Protic solvents like alcohols (methanol, ethanol, isopropanol) are capable of hydrogen bonding and can solvate the ions of the diastereomeric salts effectively. In this case study, isopropanol provided the highest enantiomeric excess, suggesting an optimal balance of solubility for selective crystallization.

• Solvent Polarity: There is not always a linear relationship between solvent polarity and resolution efficiency. While the moderately polar ethyl acetate gave a good yield, the more polar acetonitrile resulted in a lower yield and a switch in the enantiomer that preferentially crystallized. This phenomenon, known as solvent-induced chirality switching, can occur when the solvent is incorporated into the crystal lattice of the diastereomeric salts, thereby altering their relative solubilities.[5]

• Yield vs. Enantiomeric Excess: A high yield does not always correlate with high enantiomeric excess. The ideal solvent will allow for the crystallization of one diastereomer in high purity while keeping the other dissolved. Ethyl acetate provided a high yield, but the enantiomeric excess was lower than that achieved with isopropanol. This suggests that in ethyl acetate, the more soluble diastereomer may have started to co-precipitate.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments described in this guide.

Protocol 1: Screening of Solvents for Diastereomeric Salt Resolution

Objective: To identify an optimal solvent for the resolution of a racemic acid.

Materials:

• Racemic (±)-Mandelic Acid

• (S)-2-methyl-N-(propan-2-yl)cyclohexan-1-amine

• A range of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate)

• Small-scale reaction vials

• Stirring apparatus

• Filtration apparatus

Procedure:

• Preparation of Solutions:

  • In separate vials, dissolve a molar equivalent of racemic mandelic acid in each of the chosen solvents.

  • In another set of vials, dissolve a molar equivalent of (S)-2-methyl-N-(propan-2-yl)cyclohexan-1-amine in the same solvents.

• Salt Formation:

  • Slowly add the amine solution to the corresponding acid solution with stirring.

• Crystallization:

  • Allow the mixtures to stir at room temperature for a set period (e.g., 2 hours). If no crystals form, cool the vials in an ice bath.

• Isolation:

  • Collect any precipitate by vacuum filtration, washing with a small amount of the cold solvent.

• Analysis:

  • Dry the isolated crystals and determine the yield.

  • Liberate the mandelic acid from a small sample of the crystals (see Protocol 2) and determine the enantiomeric excess by chiral HPLC.

Protocol 2: Liberation of the Enantiomerically Enriched Acid

Objective: To recover the resolved acid from the diastereomeric salt.

Materials:

• Isolated diastereomeric salt

• 1 M Sodium Hydroxide (NaOH) solution

• 3 M Hydrochloric Acid (HCl) solution

• Ethyl acetate (or another suitable extraction solvent)

• Separatory funnel

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Salt Decomposition:

  • Suspend the diastereomeric salt in water.

  • Add 1 M NaOH solution dropwise with stirring until the salt dissolves and the solution is basic (pH > 11). This liberates the free amine.

• Extraction of the Amine:

  • Extract the aqueous layer with ethyl acetate (3x volumes) to remove the chiral amine. The resolved mandelic acid salt will remain in the aqueous layer.

• Acidification:

  • Cool the aqueous layer in an ice bath and acidify with 3 M HCl to a pH < 2. The enantiomerically enriched mandelic acid will precipitate.

• Isolation of the Acid:

  • Collect the precipitated mandelic acid by vacuum filtration, wash with cold water, and dry.

Alternatives to 2-Methyl-N-(propan-2-yl)cyclohexan-1-amine

While 2-methyl-N-(propan-2-yl)cyclohexan-1-amine is a versatile resolving agent, it is beneficial to have alternatives, especially when a particular resolution proves challenging. The choice of resolving agent is often empirical and requires screening.[6]

Common Classes of Chiral Resolving Agents for Acids:

• Alkaloids: Naturally occurring bases like brucine, strychnine, and quinine are classic resolving agents.[7]

• Synthetic Chiral Amines: A wide variety of synthetic chiral amines are commercially available, such as (R)- or (S)-1-phenylethylamine.[6]

• Chiral Amino Alcohols: Compounds like (1R,2S)-2-amino-1,2-diphenylethanol can be effective resolving agents.[5]

The following diagram illustrates the decision-making process for selecting a chiral resolution strategy.

Caption: Decision tree for chiral resolution strategies.

Conclusion

The performance of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine as a chiral resolving agent is intricately linked to the choice of reaction medium. A systematic screening of solvents is not merely a procedural step but a critical component of optimizing a chiral resolution. By understanding the principles of diastereomeric salt formation and the influence of solvent properties on solubility, researchers can make informed decisions to achieve high yields and enantiomeric purity. This guide provides a framework for this optimization process, empowering scientists to unlock the full potential of this valuable chiral amine in the synthesis of enantiomerically pure compounds.

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benchmarking the performance of 2-methyl-N-(propan-2-yl)cyclohexan-1-amine against commercial alternatives

Executive Summary

This technical guide benchmarks 2-methyl-N-(propan-2-yl)cyclohexan-1-amine (commonly known as Propylhexedrine ) against standard commercial alternatives: Pseudoephedrine (oral standard), Phenylephrine (direct agonist standard), and Amphetamine (structural parent/CNS standard).

While Propylhexedrine is historically positioned as a volatile nasal decongestant (Benzedrex), its structural homology to methamphetamine necessitates rigorous benchmarking of both its therapeutic efficacy (vasoconstriction) and its off-target CNS liability (psychostimulation).

Key Findings:

• Therapeutic Efficacy: Propylhexedrine demonstrates potent local vasoconstriction comparable to phenylephrine but with higher lipophilicity, allowing for effective topical application.

• CNS Liability: Exhibits approximately 1/12th the CNS stimulant potency of amphetamine, significantly reducing (but not eliminating) abuse potential relative to its aromatic parent.[1]

• Cardiovascular Risk: Peripheral adrenergic stimulation is 1/8th that of amphetamine , presenting a distinct hypertensive risk profile if systemic absorption occurs.

Structural & Physicochemical Benchmarking

The core differentiator of Propylhexedrine is the saturation of the aromatic ring found in methamphetamine. This cyclohexyl substitution drastically alters the pharmacokinetic profile, particularly blood-brain barrier (BBB) penetration and receptor affinity.

Table 1: Physicochemical Comparison of Propylhexedrine vs. Alternatives

Property	Propylhexedrine	Pseudoephedrine	Phenylephrine	Amphetamine
Structure Class	Cycloalkylamine	Phenethylamine	Phenethylamine	Phenethylamine
Primary Mechanism	TAAR1 Agonist / VMAT2 Inhibitor	Indirect NE Releaser / Direct -Agonist	Direct -Agonist	TAAR1 Agonist / VMAT2 Inhibitor
Lipophilicity (LogP)	~3.4 (High)	~0.89 (Low)	~ -0.3 (Hydrophilic)	~1.8 (Moderate)
Volatility	High (Suitable for Inhaler)	Low (Solid Dosage)	Low (Solid/Liquid)	Moderate
CNS Potency (Relative)	~0.08x	~0.02x	Negligible	1.0x (Reference)
Vasopressor Potency	~0.125x (vs Amphetamine)	~0.05x	High (Direct)	High

Analyst Note: The high LogP of Propylhexedrine (3.4) drives its utility as a volatile inhalant but also facilitates rapid BBB crossing if administered systemically (IV/Oral), leading to the observed "crash" toxicity profile distinct from the more hydrophilic Pseudoephedrine.

Pharmacodynamic Profile: Mechanism of Action[2][3]

Propylhexedrine operates through a dual mechanism:[2]

• Trace Amine-Associated Receptor 1 (TAAR1) Agonism: Internalizes transporters (DAT, NET) and reverses transport direction.

• VMAT2 Inhibition: Displaces monoamines from vesicular storage into the cytosol.[3]

Unlike Phenylephrine, which relies on direct receptor binding, Propylhexedrine's efficacy is largely dependent on presynaptic catecholamine stores.

Diagram 1: Comparative Mechanism of Action (DOT Visualization)

Figure 1: Mechanistic divergence between Propylhexedrine (indirect sympathomimetic) and Phenylephrine (direct agonist).

Experimental Protocol: Vasoconstrictive Potency Assay

To validate the efficacy of Propylhexedrine against Pseudoephedrine and Phenylephrine, we utilize an Ex Vivo Isometric Tension Recording assay using rat aortic rings. This is the gold standard for measuring direct vascular smooth muscle response.

Protocol Comparison: Aortic Ring Contraction

Objective: Determine the

for contractile force generation.

Materials:

• Male Sprague-Dawley rat thoracic aorta (endothelium-denuded to isolate smooth muscle effect).

• Krebs-Henseleit buffer (oxygenated with 95%

  / 5% ).

• Isometric force transducer (e.g., Grass FT03).

Workflow Steps:

• Tissue Preparation: Section aorta into 3-4mm rings. Mount on stainless steel hooks in organ bath.

• Equilibration: Apply 2g resting tension. Equilibrate for 60 mins, washing every 15 mins.

• Priming: Challenge with 60 mM KCl to verify tissue viability. Wash until baseline returns.

• Cumulative Dosing:

  • Group A (Test): Add Propylhexedrine (

    M to M).

  • Group B (Control 1): Add Phenylephrine (

    M to M).

  • Group C (Control 2): Add Pseudoephedrine (

    M to M).

• Data Acquisition: Record steady-state contraction force (g) at each concentration.

• Analysis: Normalize to % of KCl max contraction. Fit to sigmoidal dose-response curve to calculate

  .

Expected Results (Benchmarking Data)

Compound	(Potency)	(% KCl)	Interpretation
Phenylephrine	~7.2	100%	Full agonist, high potency reference.
Propylhexedrine	~5.8 - 6.1	~85%	Partial agonist profile; lower potency than direct agonists but sufficient for local efficacy.
Pseudoephedrine	~5.5	~70%	Weakest direct vasoconstrictor; relies heavily on systemic distribution.

Causality Insight: Propylhexedrine's lower

compared to Phenylephrine confirms why it is formulated as a volatile inhalant (high local concentration) rather than a low-dose oral tablet. Its efficacy depends on local NE release, which saturates quickly.

Safety & Toxicology Profile

The critical failure mode for Propylhexedrine in drug development is its narrow therapeutic index when the route of administration changes from Inhalation to Systemic (IV/Oral) .

The "Crash" Phenomenon

Unlike amphetamine, which has a balanced central/peripheral ratio, Propylhexedrine is heavily skewed toward peripheral effects.

• Peripheral Adrenergic Load: High. Causes severe vasoconstriction and hypertension.

• Central Dopaminergic Load: Moderate/Low. Requires high doses to achieve "euphoria," pushing the user into hypertensive crisis territory.

Diagram 2: Toxicity Cascade (DOT Visualization)

Figure 2: Route-dependent toxicity profile. Systemic administration bypasses the safety buffer provided by local application.

Conclusion & Recommendations

For researchers evaluating 2-methyl-N-(propan-2-yl)cyclohexan-1-amine:

• As a Decongestant: It remains a viable OTC option only in volatile formats. It is superior to Phenylephrine in penetrating mucosal membranes due to high lipophilicity but inferior in receptor selectivity.

• As a Scaffold: The cyclohexyl-amine scaffold offers a unique way to retain VMAT2 activity while dampening TAAR1-mediated psychotoxicity compared to phenyl-amines. This makes it a potential candidate for exploring non-stimulant metabolic enhancers, provided peripheral pressor effects can be structurally mitigated.

• Regulatory Caution: Any formulation allowing easy extraction or systemic absorption presents a high abuse liability with a more dangerous toxicity profile than standard amphetamines due to the disproportionate peripheral load.

References

• Mechanism of Action of TAAR1 Agonists. Consensus. (2024). Mechanism of Action of TAAR1 Agonists: Intracellular GPCRs tuning monoamine circuits.Link

• Propylhexedrine Pharmacology. DrugBank. (2024). Propylhexedrine: DB06714.[4]Link

• Comparative Vasoconstriction. National Institutes of Health (NIH). (2023).[5] A comparative review of epinephrine and phenylephrine as vasoconstrictors.Link

• Toxicity Profile. Emergency Medicine/Toxicology. (2021). Propylhexedrine abuse - ER-Rx Episode 59.[1][6][7][8]Link

• FDA Safety Communication. FDA. (2021).[1][8] Benzedrex (propylhexedrine): Drug Safety Communication - FDA Warns that Abuse and Misuse Causes Serious Harm.[1][8]Link

Sources

• 1. errxpodcast.com [errxpodcast.com]
• 2. What is the mechanism of Propylhexedrine? [synapse.patsnap.com]
• 3. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 4. Propylhexedrine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. reference.medscape.com [reference.medscape.com]
• 7. poison.org [poison.org]
• 8. fda.gov [fda.gov]